Adrenic acid-d8

Core Science & Biosynthesis

Isotopic Purity of Adrenic Acid-d8: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of deuterated Adrenic acid (Adrenic acid-d8). Adrenic acid, a significant omega-6 polyunsaturated fatty acid, is an elongation product of arachidonic acid and a key player in various physiological and pathophysiological processes. Its deuterated form, Adrenic acid-d8, serves as a crucial internal standard for mass spectrometry-based quantification, enabling precise and accurate measurements in complex biological matrices. This guide will delve into the expected isotopic purity, the methodologies for its determination, and the metabolic pathways in which it participates.

Quantitative Data Summary

Parameter	Specification	Supplier Example
Isotopic Purity	≥98 atom % D	Sigma-Aldrich (for Arachidonic acid-d8)
Purity (Deuterated Forms)	≥99% (d1-d8)	Cayman Chemical (for Arachidonic acid-d8)
Chemical Purity	≥98%	General specification for stable isotope-labeled lipids

Table 1: Expected Isotopic Purity Specifications for Adrenic Acid-d8. The data is based on the specifications for the closely related precursor, Arachidonic acid-d8.

Experimental Protocols

The determination of isotopic purity for deuterated compounds like Adrenic acid-d8 relies on sophisticated analytical techniques, primarily mass spectrometry.

Determination of Isotopic Purity by Mass Spectrometry

Objective: To determine the isotopic distribution and confirm the mass shift of Adrenic acid-d8.

Methodology:

• Sample Preparation: A known concentration of Adrenic acid-d8 is prepared in a suitable solvent, such as methanol (B129727) or acetonitrile.

• Mass Spectrometric Analysis: The sample is introduced into a high-resolution mass spectrometer, typically a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer, via direct infusion or coupled with a liquid chromatography system (LC-MS).

• Data Acquisition: Mass spectra are acquired in full scan mode to observe the isotopic cluster of the molecular ion.

• Data Analysis: The acquired spectrum is analyzed to determine the relative abundance of the different isotopologues (M+0, M+1, M+2, ... M+8). The isotopic purity is calculated based on the percentage of the d8 isotopologue relative to all other isotopologues. The mass shift of the most abundant deuterated peak from the corresponding non-deuterated standard is also confirmed.

Adrenic Acid Metabolism and Signaling Pathway

Adrenic acid is metabolized through several enzymatic pathways, leading to the formation of a variety of bioactive lipid mediators. Understanding these pathways is crucial for researchers studying the biological roles of Adrenic acid.

Figure 1: Metabolic pathways of Adrenic acid.

Synthesis of Adrenic Acid-d8

The synthesis of Adrenic acid-d8 would likely involve the elongation of its precursor, Arachidonic acid-d8. A general workflow for the synthesis of deuterated polyunsaturated fatty acids is outlined below.

Figure 2: General synthesis workflow for Adrenic Acid-d8.

Biological Functions of Adrenic Acid Metabolites: A Technical Guide for Researchers

Executive Summary: Adrenic acid (AdA), a 22-carbon omega-6 polyunsaturated fatty acid, is an elongation product of arachidonic acid (AA). While structurally similar to AA, its unique metabolites possess distinct and potent biological activities. AdA is metabolized via three primary enzymatic pathways—cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450)—into a host of bioactive lipids.[1] These metabolites are critical signaling molecules that regulate a wide array of pathophysiological processes, including vascular function, inflammation, lipid metabolism, oxidative stress, and programmed cell death.[1][2][3] This technical guide provides an in-depth overview of the biological functions of AdA metabolites, summarizes key quantitative data, details relevant experimental protocols, and presents signaling and workflow diagrams to support researchers and drug development professionals in this expanding field.

Introduction to Adrenic Acid (AdA)

Adrenic acid (cis-7,10,13,16-docosatetraenoic acid) is a long-chain polyunsaturated fatty acid formed by the two-carbon elongation of arachidonic acid.[4] It is a significant constituent of cellular phospholipids (B1166683), particularly in the adrenal glands, brain, liver, kidneys, and vascular system.[1][2] Although it can be retro-converted to AA through β-oxidation, AdA also serves as a substrate for enzymatic conversion into a unique family of lipid mediators with distinct biological effects that are increasingly recognized for their therapeutic potential.[1]

Metabolism of Adrenic Acid

Upon cellular stimulation, AdA is released from membrane phospholipids and can be metabolized by three major enzymatic pathways. It can also undergo non-enzymatic peroxidation, particularly under conditions of oxidative stress.[1]

• Cyclooxygenase (COX) Pathway: This pathway converts AdA into dihomo-prostanoids, including dihomo-prostaglandins (DH-PGE₂, DH-PGF₂α), dihomo-prostacyclin (DH-PGI₂), and dihomo-thromboxane A₂ (DH-TxA₂).[1]

• Lipoxygenase (LOX) Pathway: The LOX pathway metabolizes AdA to form dihomo-hydroxyeicosatetraenoic acids (DH-HETEs).[1]

• Cytochrome P450 (CYP450) Pathway: CYP450 enzymes, specifically epoxygenases, metabolize AdA to produce dihomo-epoxyeicosatrienoic acids (DH-EETs).[1] These are further hydrolyzed by soluble epoxide hydrolase (sEH) into dihomo-dihydroxyeicosatrienoic acids (DH-DHETs).[5]

• Non-Enzymatic Oxidation: In the presence of free radicals, AdA can be oxidized to F2-dihomo-isoprostanes (F2-DH-IsoPs).[1]

Figure 1: Adrenic Acid Metabolism Pathways.

Biological Functions of AdA Metabolites

Regulation of Vascular Tone

Metabolites of AdA are potent regulators of vascular tone, primarily acting as vasodilators.[6]

• DH-EETs and Vasodilation: CYP450-derived metabolites, particularly dihomo-epoxyeicosatrienoic acids (DH-EETs) like 16,17-DH-EET, are significant contributors to endothelium-dependent relaxation.[7] They function as endothelium-derived hyperpolarizing factors (EDHFs).[7][8] The mechanism involves the activation of large-conductance calcium-activated potassium channels (BKCa) on vascular smooth muscle cells.[7][9] This leads to K⁺ efflux, hyperpolarization of the cell membrane, and subsequent vasodilation.[6][9] These relaxations are concentration-dependent and can be blocked by CYP450 inhibitors and K⁺ channel blockers.[6][9]

• COX Metabolites and Vascular Effects: COX-derived metabolites also influence vascular tone. DH-PGI₂ contributes to vasodilation and inhibits platelet aggregation, whereas DH-TxA₂ has opposing effects.[1][4]

References

• 1. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. ADRENIC ACID METABOLITES AS ENDOGENOUS ENDOTHELIUM- AND ZONA GLOMERULOSA-DERIVED HYPERPOLARIZING FACTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Metabolism of adrenic acid to vasodilatory 1alpha,1beta-dihomo-epoxyeicosatrienoic acids by bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

Adrenic acid-d8 as a tracer in lipid metabolism studies.

An in-depth technical guide for researchers, scientists, and drug development professionals on the application of Adrenic Acid-d8 as a metabolic tracer.

Introduction to Adrenic Acid (AdA)

Adrenic acid (AdA), or docosatetraenoic acid (22:4, n-6), is an endogenous 22-carbon polyunsaturated fatty acid (PUFA) that plays a significant role in various physiological and pathophysiological processes.[1][2] It is structurally similar to the more widely studied arachidonic acid (AA), differing by an additional two-carbon extension on the carboxyl end.[3][4] AdA is prominently found in the adrenal gland, brain, kidneys, liver, and vascular system.[1][2] As a biologically active metabolite, AdA is involved in cell signaling and helps regulate immune responses, metabolic homeostasis, vascular function, and inflammatory reactions.[1][2] Its role as a potential biomarker and therapeutic target in metabolic, neurodegenerative, and cardiovascular diseases is an active area of research.[1][2]

The use of stable isotope-labeled tracers, such as Adrenic Acid-d8 (AdA-d8), is a gold-standard method for studying lipid metabolism in vivo and in vitro.[5] Deuterated fatty acids are chemically almost identical to their endogenous counterparts but can be distinguished and quantified using mass spectrometry (MS).[6] This allows researchers to trace the metabolic fate of exogenously supplied AdA, elucidating its conversion into various bioactive lipid mediators, its incorporation into complex lipids, and its catabolism through different pathways without the need for radioactive labels.[7][8]

The Metabolic Landscape of Adrenic Acid

The metabolism of Adrenic Acid is complex, involving biosynthesis from AA, esterification into cell membrane phospholipids, release by phospholipases, and subsequent enzymatic conversion into a host of bioactive eicosanoids and other derivatives.

Biosynthesis and Retroconversion

AdA synthesis is an integral part of the n-6 fatty acid metabolic pathway. The immediate precursor to AdA is arachidonic acid (AA). AdA is formed through a two-carbon chain elongation of AA, a reaction catalyzed by fatty acid elongase enzymes, specifically ELOVL2 and ELOVL5.[1][4]

Conversely, AdA can be converted back to AA through peroxisomal β-oxidation.[1][3][4] This retroconversion involves the shortening of the carbon chain, establishing a dynamic equilibrium between AdA and AA and suggesting that AdA may serve as a storage or supplementary source for AA.[1][4]

Catabolic Pathways

Once released from cell membranes by phospholipases like iPLA₂β, free AdA is metabolized by three primary enzymatic pathways, similar to those that process arachidonic acid.[1][9]

• Cyclooxygenase (COX) Pathway: The COX enzymes metabolize AdA to produce dihomo-prostaglandins (DH-PGs) and dihomo-thromboxanes (DH-TXs).[1][3] For instance, in human vascular endothelial cells, AdA is converted to DH-Prostaglandin I₂ (DH-PGI₂) and DH-Thromboxane A₂, which are known to inhibit platelet aggregation.[1][10]

• Lipoxygenase (LOX) Pathway: The LOX pathway converts AdA into dihomo-hydroxyeicosatetraenoic acids (DH-HETEs).[1][3]

• Cytochrome P450 (CYP450) Pathway: CYP450 enzymes, particularly epoxygenases, metabolize AdA to generate dihomo-epoxyeicosatrienoic acids (DH-EETs), such as DH-16,17-EET.[1][3][9] These metabolites are potent vasodilators that act by activating potassium channels in vascular smooth muscle cells, leading to hyperpolarization and relaxation.[1][4]

The major metabolic routes of Adrenic Acid are visualized in the diagram below.

Caption: Metabolic pathways of Adrenic Acid (AdA).

Quantitative Data from Adrenic Acid Studies

The following tables summarize quantitative data extracted from various studies on Adrenic Acid, providing context for its concentration in tissues and its use in experimental settings.

Table 1: Endogenous Concentrations of Adrenic Acid

Tissue/Cell Type	Species	Adrenic Acid Concentration (μg/mg protein)	Arachidonic Acid Concentration (μg/mg protein)	Reference
Coronary Artery	Bovine	0.29 ± 0.01	2.06 ± 0.01	[4]

| Endothelial Cells | Bovine | 1.56 ± 0.16 | 6.18 ± 0.60 |[4] |

Table 2: Experimental Concentrations of Adrenic Acid and Inhibitors

Experiment	System	Adrenic Acid Concentration	Inhibitor & Concentration	Observed Effect	Reference
Metabolite Synthesis	Human Endothelial Cells	3 x 10⁻⁵ M	Indomethacin (10⁻⁵ M)	Inhibition of DH-PGE₂ synthesis	[10]
Vascular Tone Assay	Bovine Adrenal Arteries	10⁻⁶ - 10⁻⁴ M	SKF-525A (10 µM)	Abolished AdA-induced relaxation	[3]
Vascular Tone Assay	Bovine Adrenal Arteries	10⁻⁶ - 10⁻⁴ M	Iberiotoxin (100 nM)	Abolished AdA-induced relaxation	[3]

| Metabolite Profiling | Bovine ZG Cells | 10⁻⁷ M ([1-¹⁴C] AdA) | N/A | Production of DH-EETs and DH-PGs |[3][11] |

Experimental Protocols for AdA-d8 Tracer Studies

The use of Adrenic Acid-d8 as a tracer involves its introduction into a biological system, followed by extraction and analysis to identify and quantify its metabolic products. The general workflow is outlined below.

Caption: General experimental workflow for AdA-d8 tracer studies.

Protocol: In Vitro AdA-d8 Metabolism in Endothelial Cells

This protocol is adapted from methodologies used for studying fatty acid metabolism in cell cultures.[3][10]

1. Cell Culture and Treatment:

• Culture human umbilical vein endothelial cells (HUVECs) to near confluency in appropriate media.

• Prepare a stock solution of Adrenic Acid-d8 in ethanol.

• On the day of the experiment, wash cells with phosphate-buffered saline (PBS).

• Incubate cells in serum-free media containing the desired final concentration of AdA-d8 (e.g., 10-30 µM) for a specified time course (e.g., 15-60 minutes). For inhibitor studies, pre-incubate cells with the inhibitor (e.g., a COX inhibitor like indomethacin) for 30 minutes before adding AdA-d8.

2. Sample Harvesting:

• After incubation, collect the cell culture media.

• Wash the cells with cold PBS and lyse them using a suitable buffer or by sonication.

• Combine the media and cell lysate for total lipid extraction, or process them separately to distinguish between intracellular and secreted metabolites.

Protocol: Lipid Extraction

A standard biphasic liquid-liquid extraction method, such as the Folch method, is effective for isolating lipids.[12]

1. Sample Preparation:

• To your aqueous sample (e.g., 1 mL of cell lysate/media), add an appropriate internal standard mix. This mix should contain other deuterated lipids not expected to be formed from AdA-d8, to control for extraction efficiency and aid in quantification.[13][14]

• Add 2 volumes of chloroform (B151607) and 1 volume of methanol (B129727) to the sample (final ratio of 2:1:0.8 chloroform:methanol:water).

2. Extraction:

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at low speed (e.g., 2000 x g) for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (containing the lipids) using a glass pipette, avoiding the protein interface.

3. Drying and Reconstitution:

• Dry the collected organic phase under a stream of nitrogen gas.

• Reconstitute the dried lipid film in a small, precise volume of an appropriate solvent (e.g., 100 µL of methanol/acetonitrile) for LC-MS/MS analysis.

Protocol: LC-MS/MS Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for analyzing deuterated fatty acids and their metabolites due to its high sensitivity and specificity.[6][7][15]

1. Chromatography:

• Use a reverse-phase C18 column to separate the various fatty acid metabolites based on their polarity.

• Employ a gradient elution program with mobile phases typically consisting of water with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent like acetonitrile (B52724) or methanol.

2. Mass Spectrometry:

• Operate the mass spectrometer in negative ion mode, as fatty acids readily form [M-H]⁻ ions.

• Use a Multiple Reaction Monitoring (MRM) method for quantification. This involves setting the mass spectrometer to detect specific precursor-to-product ion transitions for AdA-d8 and each of its expected metabolites.

• Example Transitions:

  • AdA-d8 (Precursor): m/z corresponding to [AdA-d8 - H]⁻
  • AdA-d8 (Product): A characteristic fragment ion.
  • DH-PG-d8 (Precursor): m/z corresponding to [DH-PG-d8 - H]⁻
  • DH-PG-d8 (Product): A characteristic fragment ion.

• The specific m/z values will depend on the exact position and number of deuterium (B1214612) atoms in the AdA-d8 standard.

3. Data Analysis:

• Identify metabolites by matching their retention times and MRM transitions to those of authentic standards (if available).

• Quantify the amount of each metabolite by comparing its peak area to the peak area of the corresponding internal standard.

AdA Metabolites in Signaling

The metabolites of AdA, particularly those from the CYP450 pathway, are important signaling molecules in the vascular system. DH-EETs produced from AdA can act as endothelium-derived hyperpolarizing factors (EDHFs).

Caption: Signaling pathway for AdA-induced vasodilation.

This pathway demonstrates how AdA is metabolized in endothelial cells to DH-EETs, which then act on adjacent smooth muscle cells to activate potassium channels.[1][4] The resulting efflux of potassium ions leads to hyperpolarization of the cell membrane, which in turn causes relaxation of the muscle and vasodilation.[4][11]

Conclusion

Adrenic Acid-d8 is a powerful and indispensable tool for researchers in lipidomics, pharmacology, and drug development. Its use as a stable isotope tracer enables the precise tracking of Adrenic Acid's metabolic fate, providing quantitative insights into the biosynthesis of potent signaling molecules like DH-prostaglandins and DH-EETs. The detailed protocols and conceptual frameworks provided in this guide offer a comprehensive resource for designing and executing robust experiments to unravel the complex roles of Adrenic Acid in health and disease. By applying these methodologies, scientists can further elucidate the therapeutic potential of targeting AdA metabolic pathways.

References

• 1. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adrenic acid: A promising biomarker and therapeutic target (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ADRENIC ACID METABOLITES AS ENDOGENOUS ENDOTHELIUM- AND ZONA GLOMERULOSA-DERIVED HYPERPOLARIZING FACTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. HORMONE MEASUREMENT GUIDELINES: Tracing lipid metabolism: the value of stable isotopes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measurement of the metabolic interconversion of deuterium-labeled fatty acids by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Controlled Tetradeuteration of Straight‐Chain Fatty Acids: Synthesis, Application, and Insight into the Metabolism of Oxidized Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. Synthesis of dihomoprostaglandins from adrenic acid (7,10,13,16-docosatetraenoic acid) by human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ahajournals.org [ahajournals.org]
• 12. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. lipidmaps.org [lipidmaps.org]
• 15. Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

The Double-Edged Sword: Adrenic Acid's Role in Neurological Disease Models

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Adrenic acid (AdA), a long-chain omega-6 polyunsaturated fatty acid, is emerging as a critical, yet complex, player in the landscape of neurological diseases. Abundant in the white matter of the central nervous system, particularly within myelin sheaths, AdA's metabolism and signaling are intricately linked to the pathophysiology of a range of neurodegenerative and neuroinflammatory conditions. This technical guide provides a comprehensive overview of the current understanding of AdA's role in neurological disease models, with a focus on its metabolic pathways, signaling cascades, and the quantitative evidence of its involvement. Detailed experimental protocols and visual representations of key pathways are provided to support researchers and drug development professionals in this evolving field. While the precise quantitative impact of AdA in widely-used Alzheimer's and Parkinson's disease mouse models requires further investigation, existing data from other neurological conditions underscore its significance as a potential biomarker and therapeutic target.

Introduction to Adrenic Acid

Adrenic acid (cis-7,10,13,16-docosatetraenoic acid; 22:4n-6) is a 22-carbon polyunsaturated fatty acid (PUFA) that is an elongation product of arachidonic acid (AA).[1] It is found in various tissues, but its concentration is particularly high in the brain, adrenal glands, and vascular system.[1] Within the brain, AdA is a significant component of phospholipids (B1166683) in myelin, suggesting its importance in maintaining the integrity of nerve fibers.[2] The metabolism of AdA is a key determinant of its biological effects, proceeding through both enzymatic and non-enzymatic pathways to generate a variety of bioactive lipid mediators.[1]

Metabolism of Adrenic Acid in the Central Nervous System

The metabolic fate of AdA dictates its contribution to either physiological homeostasis or pathological processes in the brain.

Enzymatic Pathways

Similar to its precursor, arachidonic acid, AdA can be metabolized by three main enzyme families:

• Cyclooxygenases (COXs): These enzymes convert AdA into dihomo-prostaglandins and dihomo-thromboxanes.[1]

• Lipoxygenases (LOXs): LOX enzymes metabolize AdA to produce dihomo-hydroxydocosatetraenoic acids (diHDoHEs) and other related compounds.

• Cytochrome P450 (CYP) Monooxygenases: CYP enzymes, particularly of the CYP4 family, hydroxylate AdA to generate bioactive eicosanoids.

These enzymatic products are involved in a wide range of cellular processes, including inflammation and vascular function.

Non-Enzymatic Pathway: Free Radical-Mediated Peroxidation

Under conditions of oxidative stress, AdA is highly susceptible to free radical attack, leading to the formation of a class of compounds known as F2-dihomo-isoprostanes (F2-DH-IsoPs). These molecules are considered reliable biomarkers of lipid peroxidation and, specifically, of myelin damage due to the high concentration of AdA in this structure.

References

• 1. Systematic review of brain and blood lipidomics in Alzheimer's disease mouse models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hippocampus Proteomics and Brain Lipidomics Reveal Network Dysfunction and Lipid Molecular Abnormalities in APP/PS1 Mouse Model of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Metabolic Fate of Exogenous Adrenic Acid-d8

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Adrenic acid (AdA), a 22-carbon omega-6 polyunsaturated fatty acid, is an important bioactive lipid involved in a multitude of physiological and pathophysiological processes.[1][2] Understanding its metabolic fate is crucial for elucidating its role in cellular signaling, inflammation, and vascular function, and for developing novel therapeutic strategies. This guide details the metabolic pathways of AdA and provides a framework for tracing its fate using a stable isotope-labeled variant, Adrenic acid-d8 (AdA-d8). By employing deuterated tracers, researchers can precisely track the incorporation and conversion of exogenous AdA into various downstream metabolites. This document outlines the primary metabolic routes, presents quantitative data in a structured format, describes detailed experimental protocols for lipidomic analysis, and provides visual diagrams of key pathways and workflows.

Introduction to Adrenic Acid

Adrenic acid (cis-7,10,13,16-docosatetraenoic acid) is a long-chain polyunsaturated fatty acid primarily formed through the two-carbon elongation of arachidonic acid (AA).[1][3] It is found in significant concentrations in the adrenal glands, brain, liver, kidneys, and the vascular system.[1][2] AdA is not merely a passive elongation product of AA; it is a biologically active molecule that, once released from membrane phospholipids (B1166683), serves as a substrate for several enzymatic and non-enzymatic pathways, leading to the generation of a unique profile of signaling molecules.[1] Its metabolism is implicated in regulating inflammation, oxidative stress, lipid metabolism, and vascular tone.[1][2]

Principal Metabolic Pathways of Adrenic Acid

The metabolism of Adrenic acid is complex, involving multiple pathways that convert it into a variety of bioactive eicosanoids and other lipids.

Enzymatic Oxidation

Similar to its precursor, arachidonic acid, AdA is metabolized by three major enzyme families:

• Cyclooxygenase (COX): The COX pathway metabolizes AdA to produce dihomo-prostanoids, including dihomo-prostaglandins (DH-PGs) and dihomo-thromboxanes (DH-TxAs).[1][4] For example, human vascular endothelial cells convert AdA into dihomo-prostacyclin (DH-PGI₂), a compound that can inhibit platelet aggregation.[4]

• Lipoxygenase (LOX): The LOX pathway converts AdA into dihomo-hydroxyeicosatetraenoic acids (DH-HETEs).[1][4] These metabolites are involved in inflammatory responses.

• Cytochrome P450 (CYP450): CYP450 enzymes metabolize AdA to generate epoxy fatty acids, specifically dihomo-epoxyeicosatrienoic acids (DH-EETs).[1][4][5] These molecules, such as DH-16,17-EET, are potent vasodilators that act by activating potassium channels in vascular smooth muscle, leading to hyperpolarization and relaxation.[1][4][6][7]

Non-Enzymatic Peroxidation

Under conditions of oxidative stress, AdA is susceptible to attack by free radicals. This non-enzymatic pathway leads to the formation of F2-dihomo-isoprostanes (F2-dihomo-IsoPs).[1][8][9] Because AdA is concentrated in the myelin of primate white matter, F2-dihomo-IsoPs are being investigated as potential biomarkers for free radical-mediated damage to myelin in neurological diseases.[8][9]

Beta-Oxidation and Storage

AdA can be catabolized via peroxisomal β-oxidation to produce energy.[1] This process can also shorten the carbon chain, leading to the retroconversion of AdA back to arachidonic acid, suggesting AdA may serve as a storage pool for AA.[1][3] Additionally, AdA is actively incorporated into the phospholipids of cell membranes, where it is stored until released by phospholipases upon cellular stimulation.[1]

Quantitative Analysis of Adrenic Acid Metabolism

Tracing the metabolic fate of exogenous AdA-d8 allows for precise quantification of its conversion into various downstream products. The tables below summarize the key metabolites and provide an illustrative example of quantitative data that could be obtained from a typical tracer experiment.

Table 1: Major Metabolites of Adrenic Acid

Metabolite Class	Key Metabolites	Metabolic Pathway	Primary Function
Dihomo-Prostanoids	DH-PGI₂, DH-Thromboxane A₂	Cyclooxygenase (COX)	Vasodilation, Platelet Aggregation Inhibition[1][4]
Dihomo-HETEs	DH-17-HETE, DH-14-HETE	Lipoxygenase (LOX)	Inflammation[4][10]
Dihomo-EETs	DH-16,17-EET, DH-13,14-EET	Cytochrome P450 (CYP450)	Vasodilation, Hyperpolarization[1][4][7]
F2-Dihomo-Isoprostanes	F2-dihomo-IsoPs	Non-enzymatic Peroxidation	Markers of Oxidative Stress[8][9]

| Retroconversion Product | Arachidonic Acid | Peroxisomal β-oxidation | Precursor for Eicosanoids[1][3] |

Table 2: Illustrative Quantitative Data from an Adrenic Acid-d8 Tracer Study in Plasma This table presents hypothetical data based on typical findings in deuterated fatty acid tracing studies.

Time Point	Adrenic Acid-d8 (μM)	DH-PGI₂-d8 Metabolite (nM)	DH-16,17-EET-d8 (nM)	F2-dihomo-IsoP-d8 (pM)	Arachidonic Acid-d6 (μM)
0 hr (Baseline)	< 0.01	< 0.1	< 0.1	< 1.0	< 0.01
2 hr	5.5	1.2	2.5	5.8	0.1
6 hr	8.2	2.8	4.1	15.2	0.4
12 hr	4.1	1.5	2.2	10.5	0.8
24 hr	1.3	0.6	0.9	6.1	1.1

| 48 hr | 0.4 | < 0.2 | < 0.2 | 2.5 | 0.7 |

Experimental Protocols for Metabolic Fate Analysis

The use of stable isotope labeling with deuterium (B1214612) is a powerful technique for tracing the metabolic fate of fatty acids in vivo.[11][12][13] The general workflow involves administration of the labeled compound, sample collection, lipid extraction, and analysis via mass spectrometry.

Administration of Adrenic Acid-d8

• Subject Preparation: Subjects (animal models or human volunteers) are typically fasted overnight to reduce baseline lipid variability.

• Tracer Administration: AdA-d8 is administered, often orally, formulated within a triglyceride mixture to facilitate absorption.[11][12]

• Sample Collection: Blood samples are collected into tubes containing an anticoagulant (e.g., EDTA) at multiple time points (e.g., 0, 2, 4, 8, 12, 24, 48 hours) post-administration to capture the dynamics of absorption and metabolism.[11][12] Plasma is separated by centrifugation and immediately stored at -80°C.

Lipid Extraction and Sample Preparation

• Internal Standards: Prior to extraction, a solution containing a mixture of deuterated internal standards for each lipid class to be analyzed is spiked into the plasma sample to correct for extraction losses and ionization variability.[14]

• Lipid Extraction: Lipids are extracted from plasma using established methods like the Folch or Bligh-Dyer procedures, which use a chloroform/methanol solvent system.[15] The organic layer containing the lipids is collected.

• Solid-Phase Extraction (SPE): For targeted analysis of specific metabolite classes like eicosanoids, the total lipid extract may be further fractionated using SPE.[9][14][16] This step separates lipids based on polarity, enriching for the analytes of interest.

• Derivatization (for GC-MS): If gas chromatography-mass spectrometry (GC-MS) is used, fatty acids are converted to their more volatile methyl ester (FAME) or pentafluorobenzyl (PFB) ester derivatives.[9][17]

Analytical Methodology: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for comprehensive lipidomic analysis due to its sensitivity, specificity, and ability to analyze a wide range of lipid classes without derivatization.

• Chromatographic Separation: The lipid extract is injected into a high-performance liquid chromatography (HPLC) system, typically using a C18 reversed-phase column, to separate the different lipid species.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer. The instrument is operated in a specific mode, such as Multiple Reaction Monitoring (MRM), to detect and quantify the parent and specific fragment ions for AdA-d8 and its expected deuterated metabolites.[18]

• Data Analysis: The concentration of each labeled metabolite is calculated by comparing the peak area of the analyte to the peak area of its corresponding internal standard.

Visualization of Pathways and Workflows

Caption: Metabolic pathways of Adrenic Acid.

Caption: Experimental workflow for tracing Adrenic Acid-d8.

References

• 1. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adrenic acid: A promising biomarker and therapeutic target (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. ADRENIC ACID METABOLITES AS ENDOGENOUS ENDOTHELIUM- AND ZONA GLOMERULOSA-DERIVED HYPERPOLARIZING FACTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Adrenic acid metabolites as endogenous endothelium-derived and zona glomerulosa-derived hyperpolarizing factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolism of adrenic acid to vasodilatory 1alpha,1beta-dihomo-epoxyeicosatrienoic acids by bovine coronary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. F2-dihomo-isoprostanes arise from free radical attack on adrenic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
• 10. researchgate.net [researchgate.net]
• 11. Dual-labeled technique for human lipid metabolism studies using deuterated fatty acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Tracking the Metabolic Fate of Exogenous Arachidonic Acid in Ferroptosis Using Dual-Isotope Labeling Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lipidmaps.org [lipidmaps.org]
• 15. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 16. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Measurement of the metabolic interconversion of deuterium-labeled fatty acids by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

An In-depth Technical Guide to Adrenic Acid Biosynthesis and Degradation Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adrenic acid (AdA), a 22-carbon omega-6 polyunsaturated fatty acid (PUFA), is emerging as a critical bioactive lipid with significant implications in a spectrum of physiological and pathophysiological processes.[1][2] As the 2-carbon elongation product of the well-studied arachidonic acid (AA), AdA is abundant in several key tissues including the adrenal glands, brain, kidneys, and the vascular system.[1][3] While structurally similar to arachidonic acid, adrenic acid's distinct metabolism gives rise to a unique profile of bioactive derivatives, including dihomo-prostaglandins, dihomo-thromboxanes, and dihomo-epoxyeicosatrienoic acids, which exhibit their own specific biological activities.[2] This guide provides a comprehensive technical overview of the biosynthesis and degradation pathways of adrenic acid, presents available quantitative data, details relevant experimental protocols, and visualizes the involved pathways to support further research and drug development efforts in this promising area.

Adrenic Acid Biosynthesis

The primary route for the synthesis of adrenic acid is the elongation of arachidonic acid. This process is catalyzed by specific enzymes within the endoplasmic reticulum.

The biosynthesis of adrenic acid begins with arachidonic acid (20:4n-6), which is itself derived from linoleic acid (18:2n-6) through a series of desaturation and elongation steps. The direct conversion of arachidonic acid to adrenic acid (22:4n-6) is a two-carbon extension at the carboxyl end of the fatty acid. This reaction is primarily catalyzed by the fatty acid elongase enzymes ELOVL5 and ELOVL2.[4] While both enzymes can elongate C20 PUFAs, ELOVL2 is considered to have a higher activity towards C20 and C22 PUFAs.[5][6]

Diagram 1: Biosynthesis of Adrenic Acid from Arachidonic Acid.

Adrenic Acid Degradation

Adrenic acid is metabolized through several major pathways, leading to a variety of bioactive lipids. These pathways include enzymatic oxidation by cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) enzymes, as well as degradation through peroxisomal β-oxidation.

Cyclooxygenase (COX) Pathway

The COX enzymes, COX-1 and COX-2, metabolize adrenic acid to form dihomo-prostanoids. This includes the formation of dihomo-prostaglandins (DH-PGs) and dihomo-thromboxanes (DH-TXs).[2] For example, in human vascular endothelial cells, adrenic acid is converted to dihomo-prostaglandin I₂ (DH-PGI₂) and dihomo-thromboxane A₂.[2]

Lipoxygenase (LOX) Pathway

Lipoxygenases convert adrenic acid into dihomo-hydroxyeicosatetraenoic acids (DH-HETEs).[2] Different LOX isoforms can introduce oxygen at various positions on the fatty acid chain, leading to a variety of DH-HETE isomers with distinct biological activities.

Cytochrome P450 (CYP) Pathway

CYP epoxygenases metabolize adrenic acid to form dihomo-epoxyeicosatrienoic acids (DH-EETs).[7] These DH-EETs are potent vasodilators and are involved in the regulation of vascular tone.[1] The DH-EETs can be further metabolized by soluble epoxide hydrolase (sEH) to the corresponding dihomo-dihydroxyeicosatrienoic acids (DH-DHETs).

Diagram 2: Major Degradation Pathways of Adrenic Acid.

Peroxisomal β-Oxidation (Retroconversion)

Adrenic acid can undergo retroconversion back to arachidonic acid through a process of peroxisomal β-oxidation.[8] This pathway involves the shortening of the 22-carbon adrenic acid by two carbons to yield the 20-carbon arachidonic acid. This process is initiated by acyl-CoA synthetase to form adrenoyl-CoA, which then enters the peroxisomal β-oxidation spiral.

Quantitative Data

Quantitative data on adrenic acid metabolism, particularly enzyme kinetics, are not as extensively documented as for arachidonic acid. The following tables summarize the available information. Where specific data for adrenic acid is unavailable, data for structurally related substrates are provided for context and noted accordingly.

Table 1: Tissue Concentrations of Adrenic Acid and its Metabolites

Compound	Tissue/Fluid	Species	Concentration	Reference
Adrenic Acid	Adrenal Gland	Rat	High abundance (exact value not specified)	[9]
Adrenic Acid	Brain (Myelin)	Human	Abundant (exact value not specified)	[3]
Adrenic Acid	Hippocampus	Human	Decreases with age	[10]
Dihomo-Epoxydocosatrienoic Acids (EDTs)	Liver	Rat	16,17-EDT: 1.2 ± 0.2 ng/g	[5]
Dihomo-Epoxydocosatrienoic Acids (EDTs)	Kidney	Rat	16,17-EDT: 0.3 ± 0.1 ng/g	[5]
Dihomo-Epoxydocosatrienoic Acids (EDTs)	Brain	Rat	16,17-EDT: 0.1 ± 0.0 ng/g	[5]

Table 2: Enzyme Kinetic Parameters for Adrenic Acid Metabolism

Enzyme	Substrate	Km	Vmax	Species	Reference
ELOVL5	γ-linolenic acid (18:3n-6)	-	-	Mouse	[4]
ELOVL2	Docosapentaenoic acid (22:5n-3)	-	-	Mouse	[11]
COX-1 (Ovine)	Arachidonic Acid	5.2 µM	36.4 µmol/min/mg	Ovine	[12]
COX-2 (Human)	Arachidonic Acid	8.8 µM	21.3 µmol/min/mg	Human	[13]
5-Lipoxygenase (Human)	Arachidonic Acid	3.5 µM	11.2 µmol/min/mg	Human	[14]
Soluble Epoxide Hydrolase (Human)	16,17-EDT	1.8 ± 0.3 µM	1.8 ± 0.1 nmol/min/mg	Human	[15]
Soluble Epoxide Hydrolase (Human)	13,14-EDT	2.5 ± 0.4 µM	3.1 ± 0.2 nmol/min/mg	Human	[15]

Experimental Protocols

This section provides an overview of methodologies for key experiments in adrenic acid research.

Quantification of Adrenic Acid and its Metabolites by GC-MS

This protocol outlines a general procedure for the analysis of total fatty acid composition, including adrenic acid, in biological samples.

Diagram 3: General Workflow for GC-MS Analysis of Fatty Acids.

Protocol:

• Lipid Extraction: Homogenize tissue or cell samples and extract total lipids using a standard method such as the Folch or Bligh-Dyer procedure.

• Transesterification: Convert the fatty acids within the lipid extract to fatty acid methyl esters (FAMEs) by incubation with a reagent such as 14% BF₃ in methanol (B129727) at 100°C for 30 minutes.

• Extraction of FAMEs: After cooling, add hexane (B92381) and water to the reaction mixture. Vortex and centrifuge to separate the phases. Collect the upper hexane layer containing the FAMEs.

• GC-MS Analysis: Inject an aliquot of the FAMEs onto a GC-MS system equipped with a suitable capillary column (e.g., a polar column like a BPX70).

  • Temperature Program: A typical temperature program might be: initial temperature of 60°C, ramp to 180°C at 10°C/min, then ramp to 240°C at 5°C/min, and hold for 10 minutes.

  • Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode and scan a mass range of m/z 50-550.

• Quantification: Identify FAMEs based on their retention times and mass spectra compared to authentic standards. Quantify the amount of each fatty acid by comparing its peak area to that of a known amount of an internal standard (e.g., C17:0 or a deuterated analog of the analyte of interest) added at the beginning of the procedure.

Analysis of Dihomo-Eicosanoids by HPLC-MS/MS

This protocol provides a general framework for the sensitive and specific quantification of adrenic acid-derived enzymatic oxidation products.

References

• 1. mdpi.com [mdpi.com]
• 2. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ADRENIC ACID - Ataman Kimya [atamanchemicals.com]
• 4. Deletion of ELOVL5 leads to fatty liver through activation of SREBP-1c in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ELOVL2 gene polymorphisms are associated with increases in plasma eicosapentaenoic and docosahexaenoic acid proportions after fish oil supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Epoxygenase - Wikipedia [en.wikipedia.org]
• 8. Evidence for peroxisomal retroconversion of adrenic acid (22:4(n-6)) and docosahexaenoic acids (22:6(n-3)) in isolated liver cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Adrenic acid metabolites as endogenous endothelium-derived and zona glomerulosa-derived hyperpolarizing factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The lipid elongation enzyme ELOVL2 is a molecular regulator of aging in the retina - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Fatty Acid Binding to the Allosteric Subunit of Cyclooxygenase-2 Relieves a Tonic Inhibition of the Catalytic Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Kinetic investigation of human 5-lipoxygenase with arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Adrenic Acid-Derived Epoxy Fatty Acids Are Naturally Occurring Lipids and Their Methyl Ester Prodrug Reduces Endoplasmic Reticulum Stress and Inflammatory Pain - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Stability and Storage of Adrenic Acid-d8

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the best practices for the storage and handling of Adrenic acid-d8, a deuterated polyunsaturated fatty acid (PUFA). Adherence to these guidelines is critical for maintaining the compound's integrity, ensuring experimental accuracy, and promoting long-term stability. This document synthesizes available data and established scientific principles to provide recommendations for researchers, scientists, and professionals in drug development.

Introduction to Adrenic Acid-d8

Adrenic acid (AdA), a 22-carbon omega-6 polyunsaturated fatty acid, is a key intermediate in the metabolism of arachidonic acid.[1] Its deuterated isotopologue, Adrenic acid-d8, is a valuable tool in various research applications, including metabolic studies and as an internal standard in mass spectrometry-based quantification. The deuterium (B1214612) labeling at the bis-allylic positions significantly enhances its resistance to oxidation, a primary degradation pathway for PUFAs.

Stability of Adrenic Acid-d8

While specific long-term stability studies on Adrenic acid-d8 are not extensively published, data from its non-deuterated form and other deuterated PUFAs provide a strong basis for its stability profile. Generally, Adrenic acid is considered stable for at least two years when stored under appropriate conditions. The deuteration in Adrenic acid-d8 is expected to further enhance this stability by slowing down the process of lipid peroxidation.

Factors Affecting Stability

The primary factors that can affect the stability of Adrenic acid-d8 include:

• Oxidation: As a polyunsaturated fatty acid, Adrenic acid-d8 is susceptible to oxidation, although the deuterium substitution at the reactive bis-allylic sites significantly mitigates this degradation pathway.

• Temperature: Elevated temperatures can accelerate the rate of degradation.

• Light: Exposure to UV and visible light can promote photo-oxidation.

• pH: Extremes in pH can lead to hydrolysis of the carboxylic acid group.

• Presence of Metal Ions: Metal ions can catalyze oxidative degradation.

Recommended Storage Conditions

To ensure the long-term stability and integrity of Adrenic acid-d8, the following storage conditions are recommended.

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Minimizes the rate of potential degradation reactions.
Solvent	A suitable organic solvent (e.g., ethanol, methyl acetate)	Storing in solution prevents the hygroscopic solid from absorbing moisture and becoming gummy, which can lead to hydrolysis and oxidation.
Container	Tightly sealed, amber glass vials or ampoules with Teflon-lined caps	Prevents contamination from air and moisture. Amber glass protects the compound from light. Teflon lining prevents leaching of impurities from the cap.
Atmosphere	Under an inert atmosphere (e.g., argon or nitrogen)	Displaces oxygen, preventing oxidation.

Experimental Protocols

This section outlines a general protocol for conducting a stability study of Adrenic acid-d8, based on the principles of the International Council for Harmonisation (ICH) guidelines for stability testing of new drug substances.

Forced Degradation Study

A forced degradation study is designed to identify potential degradation products and establish a stability-indicating analytical method.

Objective: To evaluate the stability of Adrenic acid-d8 under various stress conditions.

Methodology:

• Sample Preparation: Prepare solutions of Adrenic acid-d8 in a suitable solvent (e.g., ethanol) at a known concentration.

• Stress Conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: 60°C for 48 hours (in solid state and in solution).

  • Photostability: Expose the sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. A control sample should be protected from light.

• Analysis: Analyze the stressed samples at appropriate time points using a validated stability-indicating method, such as HPLC-UV/MS or GC-MS.

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to identify and quantify any degradation products.

Long-Term Stability Study

Objective: To determine the shelf-life of Adrenic acid-d8 under recommended storage conditions.

Methodology:

• Sample Preparation: Prepare multiple aliquots of Adrenic acid-d8 solution in the chosen solvent and store them in amber glass vials under an inert atmosphere.

• Storage Conditions: Place the samples in a stability chamber maintained at the recommended long-term storage condition (-20°C ± 5°C).

• Testing Frequency: Test the samples at initial (time zero) and regular intervals (e.g., 3, 6, 9, 12, 18, and 24 months).

• Analytical Method: Use a validated stability-indicating analytical method to determine the purity and concentration of Adrenic acid-d8.

• Data Analysis: Evaluate the data for any significant changes in purity, concentration, or the appearance of degradation products over time.

Analytical Methodologies

The following analytical techniques are suitable for the analysis of Adrenic acid-d8 and its potential degradation products.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the analysis of fatty acids.

• Derivatization: Fatty acids are typically derivatized to their more volatile esters (e.g., methyl esters or pentafluorobenzyl esters) prior to GC analysis.

• Separation: A capillary GC column is used to separate the derivatized Adrenic acid-d8 from other components.

• Detection: Mass spectrometry provides structural information and allows for sensitive quantification, especially when using selected ion monitoring (SIM).

High-Performance Liquid Chromatography (HPLC)

HPLC is another powerful technique for the analysis of fatty acids.

• Separation: Reversed-phase HPLC with a C18 or C8 column is commonly used.

• Detection: UV detection can be used, although the lack of a strong chromophore in fatty acids may limit sensitivity. More sensitive detection can be achieved with mass spectrometry (LC-MS) or by derivatizing the fatty acid with a fluorescent tag.

Visualizations

Potential Degradation Pathway of Adrenic Acid-d8

Caption: Potential degradation pathways for Adrenic Acid-d8.

Experimental Workflow for Stability Testing

Caption: Workflow for conducting stability studies of Adrenic Acid-d8.

Conclusion

Proper storage and handling are paramount to maintaining the stability and integrity of Adrenic acid-d8. By adhering to the recommendations outlined in this guide, researchers can minimize degradation and ensure the reliability of their experimental results. The provided experimental protocols offer a framework for conducting comprehensive stability studies to establish a definitive shelf-life and understand the degradation profile of this important research compound.

References

• 1. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to High-Purity Adrenic Acid-d8 for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity deuterated Adrenic acid (Adrenic acid-d8), a critical tool for researchers in lipidomics, metabolic studies, and drug development. Due to its specialized nature, Adrenic acid-d8 is typically not available as a stock item. This guide, therefore, focuses on the necessary technical specifications, the process of acquiring it through custom synthesis, and its application in experimental settings.

Sourcing and Specifications

High-purity Adrenic acid-d8 is primarily available through custom synthesis. Several reputable suppliers of lipids and isotopically labeled compounds offer services to produce Adrenic acid-d8 to meet specific research requirements. When commissioning a custom synthesis, it is crucial to clearly define the required specifications. Below are tables summarizing the typical specifications for non-deuterated Adrenic acid, which serves as a baseline, and for a closely related commercially available deuterated fatty acid, Arachidonic acid-d8. These tables provide a benchmark for what can be expected from a custom synthesis of Adrenic acid-d8.

Table 1: Technical Specifications of Adrenic Acid (Non-Deuterated)

Parameter	Specification	Supplier Example
Formal Name	7Z,10Z,13Z,16Z-docosatetraenoic acid	Cayman Chemical
CAS Number	28874-58-0	Cayman Chemical
Molecular Formula	C₂₂H₃₆O₂	Cayman Chemical
Formula Weight	332.5 g/mol	Cayman Chemical
Purity	≥98%	Cayman Chemical[1][2]
Formulation	A solution in ethanol (B145695) (e.g., 100 mg/ml) or as a neat oil	Cayman Chemical[1][2]
Storage	-20°C	Cayman Chemical[1]
Stability	≥ 2 years at -20°C	Cayman Chemical

Data sourced from Cayman Chemical product information for Adrenic Acid (Item No. 90300)[1][2].

Table 2: Expected Technical Specifications for Custom Synthesized Adrenic Acid-d8 (Based on Arachidonic Acid-d8)

Parameter	Expected Specification	Supplier Example (for Arachidonic acid-d8)
Formal Name	7Z,10Z,13Z,16Z-docosatetraenoic-d8 acid (specific deuteration pattern to be defined by the researcher)	Cayman Chemical, Sigma-Aldrich
CAS Number	Not available (custom synthesized)	N/A
Molecular Formula	C₂₂H₂₈D₈O₂	N/A
Formula Weight	~340.6 g/mol	N/A
Isotopic Purity	≥98 atom % D	Sigma-Aldrich[3]
Chemical Purity	≥97% (CP)	Sigma-Aldrich[3]
Deuterated Forms	≥99% deuterated forms (d₁-d₈)	Cayman Chemical[4]
Formulation	A solution in a suitable solvent (e.g., methyl acetate, ethanol) or as a neat oil	Cayman Chemical[4], Sigma-Aldrich[3]
Storage	-20°C	Cayman Chemical[4], Sigma-Aldrich[3]

Specifications are extrapolated based on commercially available Arachidonic acid-d8 from Cayman Chemical (Item No. 390010)[4] and Sigma-Aldrich (Product No. 735000)[3].

Potential Custom Synthesis Providers:

• Larodan , now part of ABITEC, has a long-standing reputation for manufacturing high-purity lipids and offers custom synthesis of complex and novel lipids, including stable isotope-labeled compounds[5][6][7].

• Other major suppliers of research lipids are potential candidates for custom synthesis inquiries.

Metabolic Pathway of Adrenic Acid

Adrenic acid is a C22 polyunsaturated fatty acid, formed by the two-carbon elongation of Arachidonic acid[2]. It is a substrate for several key enzyme systems, including cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP450) enzymes, leading to the formation of a series of bioactive metabolites known as dihomo-eicosanoids[8][9]. These metabolites, such as dihomo-prostaglandins and dihomo-thromboxanes, have distinct physiological activities[8][10]. The metabolic conversion of Adrenic acid is a key area of research where Adrenic acid-d8 can be used as a tracer.

Metabolic pathway of Adrenic acid.

Experimental Protocols: Quantification of Adrenic Acid using Adrenic Acid-d8 as an Internal Standard

The primary application of Adrenic acid-d8 is as an internal standard for the accurate quantification of endogenous Adrenic acid in biological samples using mass spectrometry (GC-MS or LC-MS)[4]. The deuterated standard co-elutes with the analyte but is distinguishable by its higher mass, allowing for correction of variability during sample extraction, processing, and analysis.

Protocol: Lipid Extraction and Quantification from Plasma

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 10 µL of a known concentration of Adrenic acid-d8 solution (e.g., 1 µg/mL in ethanol).

  • Vortex briefly to mix.

• Lipid Extraction (Folch Method):

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solution to the plasma sample.

  • Vortex vigorously for 2 minutes.

  • Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

  • Vortex for 1 minute and centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Solvent Evaporation and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of a suitable solvent for the chromatography system (e.g., 90:10 methanol:chloroform).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into an LC-MS/MS system.

  • Use a C18 reversed-phase column for separation.

  • Set the mass spectrometer to monitor for the specific mass transitions of both Adrenic acid and Adrenic acid-d8 in negative ion mode.

    • Adrenic Acid: Precursor ion (m/z) ~331.3, Product ion (m/z) specific to fragmentation.

    • Adrenic Acid-d8: Precursor ion (m/z) ~339.3, Product ion (m/z) specific to fragmentation.

  • The peak area ratio of the endogenous Adrenic acid to the Adrenic acid-d8 internal standard is used to calculate the concentration of Adrenic acid in the original sample by referencing a standard curve.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for a lipidomics experiment employing a deuterated internal standard for quantification.

Lipidomics workflow with a deuterated standard.

This guide provides the essential technical information for researchers to source and effectively utilize high-purity Adrenic acid-d8 in their studies. The use of a custom-synthesized, high-purity deuterated internal standard is paramount for achieving accurate and reproducible quantitative results in the burgeoning field of lipidomics.

References

• 1. biocompare.com [biocompare.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Arachidonic-5,6,8,9,11,12,14,15-d8 acid D = 98atom , = 98 CP 69254-37-1 [sigmaaldrich.com]
• 4. caymanchem.com [caymanchem.com]
• 5. larodan.com [larodan.com]
• 6. cdn2.sapphirebioscience.com [cdn2.sapphirebioscience.com]
• 7. labmix24.com [labmix24.com]
• 8. ADRENIC ACID METABOLITES AS ENDOGENOUS ENDOTHELIUM- AND ZONA GLOMERULOSA-DERIVED HYPERPOLARIZING FACTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of dihomoprostaglandins from adrenic acid (7,10,13,16-docosatetraenoic acid) by human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Adrenic Acid-d8 in Human Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Adrenic acid (AdA) is a 22-carbon long-chain omega-6 polyunsaturated fatty acid (PUFA) derived from the elongation of arachidonic acid. It is a significant component of membrane phospholipids (B1166683) and a precursor to various lipid mediators involved in inflammation, vascular function, and oxidative stress.[1] Accurate quantification of fatty acids is crucial for understanding their roles in health and disease. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred method for this analysis due to its high sensitivity, specificity, and throughput, often superseding traditional gas chromatography (GC) methods that require lengthy derivatization steps.[2][3][4][5]

This application note details a robust and rapid LC-MS/MS method for the quantification of Adrenic acid-d8 (AdA-d8) in human plasma. AdA-d8 serves as a stable isotope-labeled internal standard (ISTD), which is essential for correcting for matrix effects and variations during sample preparation and injection, ensuring high accuracy and precision. The protocol employs a simple protein precipitation step, making it suitable for high-throughput analysis in clinical and research settings.

Principle

The method is based on the principle of stable isotope dilution tandem mass spectrometry. A known amount of Adrenic acid-d8 is spiked into plasma samples as an internal standard. Following a simple protein precipitation with acidified acetonitrile (B52724) to remove macromolecules, the supernatant is directly analyzed. The analytes are separated using reversed-phase liquid chromatography and detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The mass spectrometer selectively monitors the transition of the precursor ion to a specific product ion for both the analyte (Adrenic acid) and the internal standard (Adrenic acid-d8). Quantification is achieved by calculating the peak area ratio of the analyte to the internal standard, which is proportional to the concentration of the analyte in the original sample.

Experimental Protocols

Materials and Reagents

• Adrenic Acid (AdA) standard (Cayman Chemical or equivalent)

• Adrenic Acid-d8 (AdA-d8) standard (Cayman Chemical or equivalent)

• LC-MS Grade Acetonitrile (ACN) and Methanol (B129727) (MeOH)

• LC-MS Grade Water

• Formic Acid (≥98%)

• Human Plasma (K2-EDTA)

• Polypropylene microcentrifuge tubes (1.5 mL)

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of AdA and AdA-d8 by dissolving the neat standards in methanol. Store at -20°C.

• Working Standard Solutions: Prepare serial dilutions of the AdA stock solution in a 50:50 (v/v) mixture of methanol and water to create calibration standards.

• Internal Standard (ISTD) Working Solution (100 ng/mL): Dilute the AdA-d8 stock solution in acetonitrile. This solution will be used for protein precipitation.

Sample Preparation Protocol

• Thaw plasma samples, calibrators, and quality control (QC) samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of the plasma sample.

• Add 200 µL of the ISTD working solution (100 ng/mL AdA-d8 in acetonitrile with 0.1% formic acid).

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to an LC-MS vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system for analysis.

LC-MS/MS Instrumental Conditions

A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system is recommended. Conditions should be optimized for the specific instrument in use. Representative parameters are provided below.

Table 1: Liquid Chromatography Parameters

Parameter	Value
HPLC System	UFLC HPLC system or equivalent
Column	Reversed-Phase C18, 2.1 x 100 mm, 1.8 µm
Column Temp.	40°C
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Vol.	5 µL
Gradient	70% B to 98% B over 5 min, hold 2 min, re-equilibrate 3 min
Run Time	10 minutes

Table 2: Mass Spectrometry Parameters

Parameter	Value
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Spray Voltage	-4500 V
Source Temp.	500°C
Scan Type	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon

Table 3: Optimized MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Adrenic Acid	331.3	287.3	100	-15
Adrenic Acid-d8 (ISTD)	339.3	295.3	100	-15

(Note: Precursor ion corresponds to [M-H]⁻. Product ion corresponds to the neutral loss of CO₂. These values should be empirically optimized on the specific instrument.)

Diagrams and Workflows

Caption: Metabolic pathways of Adrenic Acid via enzymatic oxidation.

Caption: Workflow for plasma sample preparation using protein precipitation.

Caption: Schematic of the LC-MS/MS quantification workflow for AdA-d8.

Results and Discussion

This method provides excellent performance for the quantification of Adrenic acid using its deuterated internal standard.

Linearity and Sensitivity

The method demonstrates excellent linearity over a biologically relevant concentration range. The Lower Limit of Quantification (LLOQ) is typically in the low ng/mL range, offering high sensitivity.

Table 4: Calibration Curve Summary

Analyte	Calibration Range (ng/mL)	R²
Adrenic Acid	1 - 1000	> 0.995

Accuracy and Precision

The intra- and inter-day accuracy and precision are evaluated using QC samples at low, medium, and high concentrations. The results typically fall within the accepted bioanalytical method validation guidelines (±15%).

Table 5: Intra-Day and Inter-Day Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-Day Precision (%RSD)	Intra-Day Accuracy (%)	Inter-Day Precision (%RSD)	Inter-Day Accuracy (%)
Low	5	< 10%	95 - 105%	< 12%	94 - 106%
Medium	100	< 8%	97 - 103%	< 10%	96 - 104%
High	800	< 6%	98 - 102%	< 8%	97 - 103%

Conclusion

The LC-MS/MS method described provides a rapid, sensitive, and reliable approach for the quantification of Adrenic acid-d8 in human plasma. The simple protein precipitation sample preparation protocol allows for high-throughput analysis, making it a valuable tool for clinical research, drug development, and metabolomics studies focused on fatty acid pathways. The use of a stable isotope-labeled internal standard ensures high accuracy and reproducibility by correcting for potential matrix interference and sample processing variability.

References

• 1. researchgate.net [researchgate.net]
• 2. msacl.org [msacl.org]
• 3. lcms.cz [lcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. shimadzu.com [shimadzu.com]

Application Notes and Protocols for the Use of Adrenic Acid-d8 as an Internal Standard in Lipidomics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of Adrenic acid-d8 as an internal standard in quantitative lipidomics analysis. The information is intended to guide researchers in developing and validating robust analytical methods for the accurate measurement of Adrenic acid and related lipid mediators in various biological matrices.

Introduction to Adrenic Acid and the Role of Internal Standards

Adrenic acid (AdA), a 22-carbon omega-6 polyunsaturated fatty acid, is a key metabolite of arachidonic acid and a precursor to a range of bioactive lipid mediators. These molecules are involved in critical signaling pathways that regulate inflammation, vascular function, and cell growth. Given its role in various physiological and pathological processes, the accurate quantification of Adrenic acid in biological samples is crucial for understanding its function and for the development of novel therapeutics.

In mass spectrometry-based lipidomics, the use of a stable isotope-labeled internal standard is considered the gold standard for achieving accurate and precise quantification. Adrenic acid-d8, a deuterated analog of Adrenic acid, is an ideal internal standard as it shares nearly identical physicochemical properties with the endogenous analyte. This ensures that it behaves similarly during sample extraction, chromatographic separation, and ionization, thereby effectively compensating for variations in sample preparation and matrix effects.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of a validated LC-MS/MS method for Adrenic acid using Adrenic acid-d8 as an internal standard. This data is representative of typical performance and should be validated in individual laboratories.

Table 1: Linearity of Adrenic Acid Quantification

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Adrenic Acid	1 - 1000	≥ 0.995

Table 2: Recovery and Matrix Effect of Adrenic Acid-d8

Parameter	Acceptance Criteria	Expected Performance
Recovery	80 - 120%	95 - 105%
Matrix Effect	85 - 115%	90 - 110%

Experimental Protocols

Sample Preparation: Lipid Extraction from Plasma

This protocol describes a liquid-liquid extraction method for isolating lipids from plasma samples.

Materials:

• Human plasma

• Adrenic acid-d8 internal standard solution (in methanol)

• Methanol (B129727) (LC-MS grade)

• Methyl-tert-butyl ether (MTBE) (LC-MS grade)

• Water (LC-MS grade)

Procedure:

• Thaw plasma samples on ice.

• In a clean microcentrifuge tube, add 50 µL of plasma.

• Add 200 µL of methanol containing the Adrenic acid-d8 internal standard at a known concentration.

• Vortex the mixture for 10 seconds to precipitate proteins.

• Add 750 µL of MTBE and vortex for 1 minute.

• Add 180 µL of water to induce phase separation and vortex for 20 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the upper organic layer (containing the lipids) to a new tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase (e.g., 100 µL) for LC-MS/MS analysis.

LC-MS/MS Analysis

This section outlines the conditions for the chromatographic separation and mass spectrometric detection of Adrenic acid and Adrenic acid-d8.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 95% B

  • 12-15 min: Hold at 95% B

  • 15.1-18 min: Return to 30% B and equilibrate

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Adrenic Acid	331.3	287.3	-15
Adrenic acid-d8	339.3	295.3	-15

Note: The optimal collision energy should be determined empirically on the specific instrument being used.

Mandatory Visualizations

Adrenic Acid Metabolic Pathways

Adrenic acid is metabolized through three primary enzymatic pathways: Cyclooxygenase (COX), Lipoxygenase (LOX), and Cytochrome P450 (CYP450) epoxygenase. These pathways lead to the formation of a variety of bioactive lipid mediators.

Caption: Major metabolic pathways of Adrenic acid.

Experimental Workflow for Lipidomics Analysis

The following diagram illustrates the key steps in a typical lipidomics workflow for the quantification of Adrenic acid using Adrenic acid-d8 as an internal standard.

Caption: A typical workflow for Adrenic acid quantification.

Application Notes and Protocols for Spiking Biological Samples with Adrenic Acid-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adrenic acid (AdA), a 22-carbon long-chain polyunsaturated fatty acid, is an important bioactive lipid involved in numerous physiological and pathophysiological processes.[1][2] It is formed by the elongation of arachidonic acid and is found in tissues such as the adrenal gland, brain, and vasculature.[3][4] AdA and its metabolites, formed through the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) pathways, act as signaling molecules in inflammation, vascular function, and metabolic regulation.[1][3][5] Given its role in various diseases, accurate quantification of Adrenic acid in biological samples is crucial for biomarker discovery and drug development.[2]

Mass spectrometry-based lipidomics is a powerful tool for this purpose. However, the accuracy of quantification can be affected by sample matrix effects and variations in extraction efficiency.[6] To overcome these challenges, a stable isotope-labeled internal standard, such as Adrenic acid-d8, is utilized.[7][8] This deuterated analog is chemically identical to the endogenous analyte but has a different mass, allowing it to be distinguished by the mass spectrometer.[9][10] By spiking a known amount of Adrenic acid-d8 into the sample at the beginning of the workflow, it experiences the same processing as the endogenous Adrenic acid, enabling accurate correction for analytical variability.[7][11]

These application notes provide a detailed protocol for the preparation of Adrenic acid-d8 standards and the procedure for spiking biological samples for subsequent lipid extraction and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Presentation

Table 1: Recommended Concentrations for Adrenic Acid-d8 Standard Solutions

Solution Type	Concentration	Solvent	Storage Conditions	Stability
Primary Stock Solution	1 mg/mL	Ethanol (B145695) or Methanol (B129727)	-20°C in an amber glass vial	≥ 2 years[4][8]
Working Spiking Solution	1 µg/mL	Ethanol or Methanol	-20°C in an amber glass vial	Prepare fresh or store for short periods
Calibration Curve Standards	0.1 - 100 ng/mL	Final extraction solvent	Prepare fresh for each analysis	N/A

Table 2: Example Spiking Protocol for Different Biological Matrices

Biological Matrix	Sample Volume/Weight	Spiking Solution Volume	Final Concentration of Spike
Plasma/Serum	0.1 mL	10 µL of 1 µg/mL	100 ng/mL
Tissue Homogenate (100 mg/mL)	0.2 mL	20 µL of 1 µg/mL	100 ng/mL
Cultured Cells (1x10^6 cells)	0.1 mL cell suspension	10 µL of 1 µg/mL	100 ng/mL

Experimental Protocols

Preparation of Adrenic Acid-d8 Internal Standard Solutions

Objective: To prepare accurate stock and working solutions of Adrenic acid-d8 for spiking into biological samples.

Materials:

• Adrenic acid-d8 (neat or in a known solvent)

• Ethanol or Methanol (LC-MS grade)

• Calibrated micropipettes

• Class A volumetric flasks

• Amber glass vials

Procedure for Primary Stock Solution (1 mg/mL):

• Accurately weigh a known amount of neat Adrenic acid-d8 or use a commercially available solution of known concentration.

• Dissolve the weighed Adrenic acid-d8 in the appropriate volume of ethanol or methanol to achieve a final concentration of 1 mg/mL.

• Store the primary stock solution in a tightly sealed amber glass vial at -20°C.[4][8]

Procedure for Working Spiking Solution (1 µg/mL):

• Perform a serial dilution of the 1 mg/mL primary stock solution with the same solvent to obtain a working spiking solution of 1 µg/mL.

• Store the working solution in a tightly sealed amber glass vial at -20°C. It is recommended to prepare this solution fresh or in small batches to minimize solvent evaporation and concentration changes.

Protocol for Spiking Biological Samples with Adrenic Acid-d8

Objective: To add a precise amount of Adrenic acid-d8 internal standard to biological samples prior to lipid extraction to account for analytical variability.

General Sample Handling:

• Biological samples should be collected and processed rapidly on ice to minimize enzymatic activity and lipid degradation.[12]

• Samples should be stored at -80°C until analysis to prevent degradation of polyunsaturated fatty acids.[7][12]

• Avoid repeated freeze-thaw cycles.[12]

Spiking Procedure:

• Allow the biological samples (e.g., plasma, tissue homogenate) to thaw on ice.

• Vortex the sample gently to ensure homogeneity.

• Transfer a precise volume or weight of the sample to a clean tube (e.g., a glass tube with a PTFE-lined cap). Refer to Table 2 for recommended volumes.

• Add the specified volume of the 1 µg/mL Adrenic acid-d8 working spiking solution to the sample. The internal standard should be added as early as possible in the sample preparation process.[11]

• Vortex the spiked sample for 30 seconds to ensure thorough mixing.

• The spiked sample is now ready for the lipid extraction procedure.

Lipid Extraction Protocol (Modified Bligh & Dyer Method)

Objective: To extract lipids, including Adrenic acid and Adrenic acid-d8, from the spiked biological sample.

Materials:

• Spiked biological sample

• Chloroform (B151607) (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Centrifuge

Procedure:

• To the spiked sample, add a mixture of chloroform and methanol in a 1:2 (v/v) ratio. The total solvent volume should be sufficient to create a single phase. For 0.1 mL of plasma, add 0.3 mL of the chloroform/methanol mixture.

• Vortex the mixture vigorously for 1 minute.

• Add 0.1 mL of chloroform and vortex for 30 seconds.

• Add 0.1 mL of deionized water to induce phase separation and vortex for 30 seconds.

• Centrifuge the sample at 2000 x g for 5 minutes to separate the layers.

• Carefully collect the lower organic layer (containing the lipids) using a glass Pasteur pipette and transfer it to a clean tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of methanol/acetonitrile) for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for Adrenic acid-d8 spiking and analysis.

Caption: Major metabolic pathways of Adrenic acid.

References

• 1. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ADRENIC ACID METABOLITES AS ENDOGENOUS ENDOTHELIUM- AND ZONA GLOMERULOSA-DERIVED HYPERPOLARIZING FACTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]
• 8. caymanchem.com [caymanchem.com]
• 9. Lipidomic Analysis of Endocannabinoid Signaling: Targeted Metabolite Identification and Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. benchchem.com [benchchem.com]
• 12. Targeted lipidomics strategies for oxygenated metabolites of polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Adrenic Acid-d8 in Fatty Acid Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Adrenic acid-d8 as a critical tool for investigating fatty acid metabolism in cell culture. Detailed protocols and data interpretation strategies are outlined to ensure robust and reproducible experimental outcomes.

Introduction to Adrenic Acid and its Metabolism

Adrenic acid (AdA) is a 22-carbon omega-6 polyunsaturated fatty acid, structurally similar to arachidonic acid (ARA) with an additional two carbons at the carboxyl end.[1][2] It is synthesized through the elongation of ARA and is present in various tissues, including the adrenal gland, liver, brain, and vascular system.[3][4] AdA is not merely an intermediate; it is a bioactive lipid that participates in diverse physiological and pathophysiological processes such as inflammation, lipid metabolism, and regulation of vascular tone.[3]

Adrenic acid is metabolized by three primary enzymatic pathways, yielding a variety of bioactive lipid mediators:

• Cyclooxygenase (COX) Pathway: Produces dihomo-prostaglandins and dihomo-thromboxanes.

• Lipoxygenase (LOX) Pathway: Generates dihomo-hydroxyeicosatetraenoic acids (DH-HETEs).

• Cytochrome P450 (CYP450) Pathway: Results in the formation of dihomo-epoxyeicosatrienoic acids (DH-EETs) and dihomo-dihydroxyeicosatrienoic acids (DH-DHETs).

Application of Adrenic Acid-d8 in Research

Adrenic acid-d8 is a stable isotope-labeled (SIL) form of Adrenic acid, where eight hydrogen atoms have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for quantitative analysis using mass spectrometry (MS). In studies of fatty acid metabolism, Adrenic acid-d8 is indispensable for accurately quantifying changes in endogenous Adrenic acid levels within cell cultures.

By adding a known amount of Adrenic acid-d8 to experimental samples prior to extraction and analysis, researchers can correct for variability introduced during sample preparation, such as extraction efficiency, and for matrix effects in the mass spectrometer. This ensures that measured differences in Adrenic acid concentrations are due to biological effects rather than technical artifacts.

Signaling Pathways and Experimental Workflows

To visualize the metabolic fate of Adrenic acid and the experimental approach to its study, the following diagrams are provided.

Caption: Metabolic pathways of Adrenic Acid.

Caption: Experimental workflow for lipidomics analysis.

Experimental Protocols

The following protocols provide a detailed methodology for studying Adrenic acid metabolism in cell culture using Adrenic acid-d8 as an internal standard.

Protocol 1: Cell Culture and Treatment

• Cell Seeding: Plate the desired cell line (e.g., human umbilical vein endothelial cells (HUVECs)) in 6-well plates at a density that will result in 80-90% confluency at the time of harvest.

• Cell Culture: Culture cells in appropriate media, typically supplemented with fetal bovine serum (FBS), unless a serum-free condition is required for the experiment.

• Preparation of Fatty Acid Solution:

  • Prepare a stock solution of unlabeled Adrenic acid by dissolving it in ethanol (B145695) or another suitable solvent.

  • For cell treatment, complex the Adrenic acid to fatty acid-free bovine serum albumin (BSA) to enhance its solubility and delivery to cells. A typical molar ratio of fatty acid to BSA is between 2:1 and 6:1.

• Cell Treatment: Once cells reach the desired confluency, replace the culture medium with fresh medium containing the Adrenic acid-BSA complex at the desired final concentration (e.g., 10-100 µM). Incubate for the desired period (e.g., 1-24 hours). Include appropriate controls, such as vehicle-treated cells (BSA only).

Protocol 2: Sample Preparation for Lipidomics

• Cell Harvesting:

  • Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells directly in the well by adding a suitable lysis buffer (e.g., methanol).

  • Scrape the cells and transfer the lysate to a glass tube.

• Internal Standard Spiking: Add a known amount of Adrenic acid-d8 (e.g., 10 ng) to each cell lysate sample. This is a critical step for accurate quantification.

• Lipid Extraction (Folch Method):

  • To the cell lysate, add chloroform (B151607) and methanol (B129727) to achieve a final solvent ratio of 2:1:0.8 (chloroform:methanol:water).

  • Vortex the mixture vigorously and centrifuge to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the extracted lipids under a stream of nitrogen gas.

• Derivatization (for GC-MS, optional for LC-MS): For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the fatty acids need to be derivatized to a more volatile form, such as pentafluorobenzyl (PFB) esters. This step is generally not required for Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 3: LC-MS/MS Analysis

• Sample Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as a mixture of acetonitrile (B52724) and isopropanol (B130326).

• Chromatographic Separation: Use a reverse-phase C18 column to separate the fatty acids. A gradient elution with mobile phases containing solvents like water, acetonitrile, and isopropanol with additives such as formic acid or ammonium (B1175870) formate (B1220265) is commonly employed.

• Mass Spectrometry Detection:

  • Perform the analysis on a triple quadrupole mass spectrometer operating in negative ion mode.

  • Use Multiple Reaction Monitoring (MRM) to detect and quantify Adrenic acid and Adrenic acid-d8. The MRM transitions will be specific precursor-to-product ion pairs for each analyte.

Data Presentation and Interpretation

The use of Adrenic acid-d8 allows for the accurate quantification of Adrenic acid in biological samples. The data is typically presented as the ratio of the peak area of the endogenous analyte to the peak area of the internal standard, which is then used to determine the absolute concentration from a standard curve.

Table 1: Example Quantitative Data from a Cell Culture Experiment

Sample Group	Peak Area (Adrenic Acid)	Peak Area (Adrenic Acid-d8)	Peak Area Ratio (AdA/AdA-d8)	Calculated Concentration (ng/mg protein)
Control 1	15,234	101,560	0.150	7.5
Control 2	16,890	102,345	0.165	8.3
Control 3	14,567	99,876	0.146	7.3
Control Average	15,564	101,260	0.154	7.7
Treated 1	45,789	100,987	0.453	22.7
Treated 2	48,123	102,111	0.471	23.6
Treated 3	46,543	99,543	0.468	23.4
Treated Average	46,818	100,880	0.464	23.2

This table illustrates how the consistent peak area of the internal standard (Adrenic Acid-d8) across all samples allows for the reliable quantification of changes in endogenous Adrenic Acid levels in response to treatment.

Conclusion

The application of Adrenic acid-d8 as an internal standard is a cornerstone of robust and reliable quantitative studies of fatty acid metabolism in cell culture. By incorporating this tool into experimental designs, researchers can achieve high-quality data, leading to a more accurate understanding of the roles of Adrenic acid and its metabolites in health and disease. This, in turn, can aid in the identification of new biomarkers and therapeutic targets for a range of conditions, including metabolic, cardiovascular, and neurological diseases.

References

• 1. ADRENIC ACID METABOLITES AS ENDOGENOUS ENDOTHELIUM- AND ZONA GLOMERULOSA-DERIVED HYPERPOLARIZING FACTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Adrenic acid: A promising biomarker and therapeutic target (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Adrenic Acid-d8 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Adrenic acid (AdA), a 22-carbon omega-6 polyunsaturated fatty acid, is a key metabolite formed by the elongation of arachidonic acid.[1] It is a significant component of cellular membranes and a precursor to various bioactive lipid mediators involved in physiological and pathological processes.[2] Accurate quantification of adrenic acid in biological matrices is crucial for understanding its role in health and disease. Stable isotope-labeled internal standards, such as Adrenic Acid-d8 (AdA-d8), are essential for reliable quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS) as they correct for matrix effects and variations in sample processing. This application note details a robust LC-MS/MS method for the analysis of AdA-d8, including its characteristic fragmentation pattern and a protocol for sample analysis.

Mass Spectrometry Fragmentation

Adrenic acid and its deuterated analog are typically analyzed in negative electrospray ionization (ESI) mode, where they readily form deprotonated molecules [M-H]⁻.[3] Collision-induced dissociation (CID) of the [M-H]⁻ precursor ion of adrenic acid (m/z 331.3) results in a characteristic fragmentation pattern. While specific product ions can vary with instrument conditions, the carboxylate group is a common site for fragmentation.

For Adrenic Acid-d8, the precursor ion is shifted to m/z 339.3 (assuming 8 deuterium (B1214612) atoms). The fragmentation pattern is expected to be similar to the unlabeled compound, with mass shifts in fragments that retain the deuterium labels. This allows for the development of highly specific Multiple Reaction Monitoring (MRM) transitions for quantification.

Quantitative Data Summary

The following table summarizes the key mass spectrometry parameters for the quantitative analysis of Adrenic Acid and its deuterated internal standard, Adrenic Acid-d8. These MRM transitions are optimized for sensitive and specific detection.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Adrenic Acid	331.3	331.3	Negative ESI
Adrenic Acid-d8	339.3	339.3	Negative ESI

Note: The selection of a specific product ion for quantification may vary depending on the mass spectrometer and collision energy optimization. For fatty acids, monitoring the precursor ion itself as a "product" is a common practice in some targeted analyses when a distinct, stable fragment is not readily produced at lower collision energies.[4]

Experimental Protocol

This protocol outlines a general procedure for the extraction and analysis of adrenic acid from plasma samples using Adrenic Acid-d8 as an internal standard.

1. Materials and Reagents

• Adrenic Acid and Adrenic Acid-d8 standards

• HPLC-grade water, acetonitrile (B52724), methanol, and isopropanol

• Formic acid (LC-MS grade)

• Human plasma (or other biological matrix)

• Microcentrifuge tubes and solvent-resistant plates

2. Sample Preparation (Lipid Extraction)

• Thaw plasma samples on ice.

• To 100 µL of plasma in a microcentrifuge tube, add 5 µL of the internal standard solution (Adrenic Acid-d8 at a known concentration).

• Add 295 µL of acetonitrile containing 1% formic acid to precipitate proteins.[5]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 5 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a well in a 96-well plate for LC-MS/MS analysis.[5]

3. Liquid Chromatography (LC) Conditions

• LC System: UHPLC system (e.g., Agilent 1290 Infinity LC, Waters ACQUITY UPLC)[6][7]

• Column: Reversed-phase C18 column (e.g., Agilent ZORBAX EclipsePlus C18, 2.1 x 100 mm, 1.8 µm)[6]

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 45 °C

• Injection Volume: 5 µL

• Gradient:

  • 0.0 min: 30% B

  • 2.0 min: 60% B

  • 12.0 min: 99% B

  • 15.0 min: 99% B

  • 15.1 min: 30% B

  • 18.0 min: 30% B

4. Mass Spectrometry (MS) Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex 5500 QTRAP, Waters Xevo TQD)[7]

• Ionization Source: Electrospray Ionization (ESI), operated in negative ion mode.

• Ion Source Gas Temperature: 500 °C

• IonSpray Voltage: -4500 V

• Curtain Gas: 35 psi

• Collision Gas: Nitrogen

• Analysis Mode: Multiple Reaction Monitoring (MRM) using the transitions from the table above.

Visualizations

Experimental Workflow

The diagram below illustrates the complete workflow from sample collection to data analysis for the quantification of adrenic acid.

Caption: Workflow for Adrenic Acid quantification by LC-MS/MS.

Fragmentation Logic

This diagram shows the logical relationship in the mass spectrometer where the precursor ion of Adrenic Acid-d8 is selected and fragmented to generate product ions for detection.

Caption: Logical diagram of Adrenic Acid-d8 fragmentation in MS/MS.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. uab.edu [uab.edu]
• 4. rsc.org [rsc.org]
• 5. shimadzu.com [shimadzu.com]
• 6. agilent.com [agilent.com]
• 7. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application of Adrenic acid-d8 in prostaglandin research.

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Adrenic acid (AdA), a 22-carbon omega-6 polyunsaturated fatty acid, is a key precursor to a series of biologically active lipids known as dihomo-prostaglandins. The metabolism of AdA via the cyclooxygenase (COX) pathway yields these specialized pro-resolving mediators, which play significant roles in inflammation, vascular function, and other physiological processes. Understanding the dynamics of AdA metabolism is crucial for elucidating its role in health and disease. Adrenic acid-d8 (AdA-d8) is a stable isotope-labeled internal standard designed for the accurate quantification of AdA and its metabolites in complex biological matrices using mass spectrometry.

Principle of Stable Isotope Dilution

The use of Adrenic acid-d8 as an internal standard is based on the principle of stable isotope dilution mass spectrometry (SID-MS). A known amount of AdA-d8 is spiked into a biological sample at the earliest stage of sample preparation. AdA-d8 is chemically identical to the endogenous AdA, and therefore exhibits the same extraction recovery, ionization efficiency, and chromatographic behavior. However, due to the mass difference imparted by the deuterium (B1214612) atoms, AdA-d8 can be distinguished from the unlabeled analyte by the mass spectrometer. By measuring the ratio of the endogenous analyte to the labeled internal standard, precise and accurate quantification can be achieved, correcting for any sample loss or matrix effects during the analytical process.

Metabolism of Adrenic Acid to Dihomo-Prostaglandins

Adrenic acid is metabolized by cyclooxygenase (COX) enzymes to form dihomo-prostaglandin G2 (DH-PGG2), which is then converted to dihomo-prostaglandin H2 (DH-PGH2).[1][2] These intermediates are further metabolized by specific synthases to various dihomo-prostaglandins, including dihomo-prostaglandin E2 (DH-PGE2), dihomo-prostaglandin D2 (DH-PGD2), and dihomo-prostacyclin (DH-PGI2).[3] Adrenic acid competes with arachidonic acid for the same metabolic enzymes, and its metabolism can therefore influence the production of classical prostaglandins (B1171923).[4]

Quantitative Data

The following table summarizes representative concentrations of Adrenic acid and its metabolites in various biological samples. This data is provided for informational purposes and may vary depending on the specific experimental conditions.

Analyte	Biological Matrix	Concentration Range	Reference
Adrenic Acid (22:4n-6)	Human Plasma	0.05 - 0.10 % of total fatty acids	[5]
Adrenic Acid (22:4n-6)	Pediatric Plasma (CF)	0.05 - 0.08 mole %	[5]
Dihomo-PGE2	Cell Culture Supernatant	Dependent on cell type and stimulus	[6]
Dihomo-PGD2	Cell Culture Supernatant	Dependent on cell type and stimulus	[6]

Experimental Protocols

Protocol 1: Quantification of Adrenic Acid and Dihomo-Prostaglandins in Cell Culture Supernatants using LC-MS/MS

This protocol describes a general procedure for the extraction and quantification of Adrenic acid and its dihomo-prostaglandin metabolites from cell culture supernatants using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Adrenic acid-d8 as an internal standard.

1. Materials and Reagents

• Adrenic acid-d8 (Internal Standard)

• Adrenic acid, DH-PGE2, DH-PGD2 (Analytical Standards)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Nitrogen gas evaporator

• LC-MS/MS system (e.g., Triple Quadrupole)

2. Sample Preparation

• Collect cell culture supernatant and centrifuge to remove cellular debris.

• To 1 mL of supernatant, add a known amount of Adrenic acid-d8 (e.g., 10 ng).

• Acidify the sample to pH 3-4 with formic acid.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the acidified sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of water followed by 1 mL of 15% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% formic acid).

3. LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 20% B

  • 18.1-25 min: 20% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode

• MS/MS Detection: Multiple Reaction Monitoring (MRM)

4. MRM Transitions

The following are example MRM transitions. These should be optimized for the specific instrument used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Adrenic Acid	331.3	287.3
Adrenic Acid-d8	339.3	295.3
DH-PGE2	379.3	361.3
DH-PGD2	379.3	299.2

5. Data Analysis

• Integrate the peak areas for the endogenous analytes and the Adrenic acid-d8 internal standard.

• Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Generate a calibration curve using known concentrations of analytical standards spiked with the same amount of internal standard.

• Quantify the concentration of the analytes in the samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Caption: Metabolic pathway of Adrenic acid to dihomo-prostaglandins.

Caption: Experimental workflow for prostaglandin (B15479496) analysis.

References

• 1. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Immunocapture-LC/MS Assay for Simultaneous ADA Isotyping and Semiquantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journalofappliedbioanalysis.com [journalofappliedbioanalysis.com]
• 4. Adrenic acid metabolites as endogenous endothelium-derived and zona glomerulosa-derived hyperpolarizing factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Interaction of arachidonic acid metabolites and adrenergic nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Adrenic Acid-d8 by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of deuterated Adrenic acid (Adrenic acid-d8) in biological matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology outlines sample extraction, derivatization to volatile esters, and instrumental analysis parameters. The use of a deuterated internal standard is fundamental for accurate quantification by correcting for variations during sample preparation and instrumental analysis.[1][2] This method is applicable for researchers in metabolic studies, drug discovery, and clinical research requiring precise and reproducible measurements of Adrenic acid.

Introduction

Adrenic acid (AdA), a 22-carbon omega-6 polyunsaturated fatty acid, is an elongation product of arachidonic acid.[3] It is found in various tissues, including the adrenal glands, brain, and kidneys, and is a precursor to bioactive lipid mediators involved in signaling pathways.[4] Adrenic acid and its metabolites are implicated in physiological and pathological processes such as inflammation and vascular function. Accurate quantification of Adrenic acid is crucial for understanding its role in these processes. Gas chromatography-mass spectrometry is a powerful technique for the analysis of fatty acids due to its high sensitivity and selectivity.[5] However, the low volatility of fatty acids necessitates a derivatization step to convert them into more volatile compounds suitable for GC analysis. Isotope dilution mass spectrometry, using a stable isotope-labeled internal standard like Adrenic acid-d8, is the gold standard for accurate quantification as it accounts for sample loss during preparation and instrumental variability.

Experimental Protocols

This section details the necessary steps for sample preparation, derivatization, and GC-MS analysis of Adrenic acid-d8.

Sample Preparation: Lipid Extraction

A common method for extracting total fatty acids from biological samples (e.g., plasma, tissue homogenates) is a modified Folch or Bligh and Dyer liquid-liquid extraction.

Materials:

• Biological sample (e.g., 100 µL plasma)

• Adrenic acid-d8 internal standard solution (of known concentration)

• Chloroform:Methanol (B129727) (2:1, v/v)

• 0.9% NaCl solution

• Glass centrifuge tubes with screw caps

• Vortex mixer

• Centrifuge

Procedure:

• To a glass centrifuge tube, add the biological sample.

• Spike the sample with a known amount of the Adrenic acid-d8 internal standard solution.

• Add 2 mL of the chloroform:methanol (2:1) solution to the tube.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds.

• Centrifuge at 2,000 x g for 5 minutes to separate the layers.

• Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette and transfer to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen.

Derivatization: Formation of Fatty Acid Methyl Esters (FAMEs)

For GC-MS analysis, fatty acids are typically converted to their more volatile methyl esters.

Materials:

• Dried lipid extract

• Boron trifluoride (BF3) in methanol (14% w/v)

• Hexane (B92381)

• Saturated NaCl solution

• Water bath or heating block

• Anhydrous sodium sulfate (B86663)

Procedure:

• Add 1 mL of 14% BF3-methanol to the dried lipid extract.

• Cap the tube tightly and heat at 60°C for 30 minutes in a water bath or heating block.

• After cooling to room temperature, add 1 mL of saturated NaCl solution and 1 mL of hexane.

• Vortex thoroughly to extract the FAMEs into the hexane layer.

• Centrifuge at 1,000 x g for 5 minutes to separate the phases.

• Transfer the upper hexane layer to a new tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC-MS analysis.

GC-MS Analysis

Instrumentation: A gas chromatograph coupled to a mass spectrometer is used for the analysis. The following are typical parameters that may require optimization for specific instrumentation.

GC Parameter	Setting
Column	DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent
Injection Mode	Splitless
Injector Temp.	250°C
Carrier Gas	Helium
Oven Program	Initial temp 150°C, hold for 1 min, ramp at 10°C/min to 300°C, hold for 5 min
MS Parameter	Setting
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230°C
Transfer Line Temp.	280°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM)

For quantitative analysis, the mass spectrometer is operated in SIM mode to enhance sensitivity and selectivity. The following ions are monitored:

Analyte	Derivatization	Predicted m/z for [M]+•
Adrenic acid	Methyl Ester	346.3
Adrenic acid-d8	Methyl Ester	354.3

Note: The exact m/z values should be confirmed by analyzing the mass spectrum of the derivatized standards.

Data Presentation

Quantitative data should be compiled into a structured table for clear comparison. A calibration curve is constructed by analyzing a series of standards containing known concentrations of Adrenic acid and a constant concentration of Adrenic acid-d8. The ratio of the peak area of the analyte to the internal standard is plotted against the concentration of the analyte. The concentration of Adrenic acid in unknown samples is then determined from this calibration curve.

Table 1: Example Calibration Data for Adrenic Acid Analysis

Standard Concentration (ng/mL)	Peak Area (Adrenic acid)	Peak Area (Adrenic acid-d8)	Area Ratio (Analyte/IS)
1	15,000	1,500,000	0.01
5	76,500	1,520,000	0.05
10	155,000	1,510,000	0.10
50	780,000	1,530,000	0.51
100	1,550,000	1,500,000	1.03

Table 2: Example Quantitative Results for Unknown Samples

Sample ID	Peak Area (Adrenic acid)	Peak Area (Adrenic acid-d8)	Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Sample 1	250,000	1,490,000	0.17	16.5
Sample 2	45,000	1,510,000	0.03	2.9
Sample 3	620,000	1,500,000	0.41	40.2

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of Adrenic acid.

Adrenic Acid Metabolic Pathway

Adrenic acid is metabolized by three main enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450), leading to the formation of various bioactive lipid mediators.

Caption: Major metabolic pathways of Adrenic acid.

References

• 1. shimadzu.com [shimadzu.com]
• 2. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Very-Long-Chain Fatty Acids Quantification by Gas-Chromatography Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 5. jfda-online.com [jfda-online.com]

Application Notes and Protocols for Studying Cytochrome P450 Metabolism of Adrenic Acid-d8

For Researchers, Scientists, and Drug Development Professionals

Introduction

Adrenic acid (AdA), a C22:4 omega-6 fatty acid, is an elongation product of arachidonic acid (AA). It is abundant in several tissues, including the adrenal glands and the brain. The metabolism of adrenic acid by cytochrome P450 (CYP) enzymes yields a variety of bioactive eicosanoids, such as dihomo-epoxyeicosatrienoic acids (DH-EETs) and dihomo-hydroxyeicosatetraenoic acids (DH-HETEs). These metabolites are implicated in the regulation of vascular tone, inflammation, and cellular signaling. The study of AdA metabolism is crucial for understanding its physiological and pathological roles.[1]

Adrenic acid-d8 is a stable isotope-labeled analog of adrenic acid, which serves as an invaluable tool for in vitro and in vivo drug metabolism studies. The deuterium (B1214612) labels provide a distinct mass shift, allowing for the precise and sensitive quantification of the parent compound and its metabolites by mass spectrometry, even in complex biological matrices. This helps to differentiate the exogenously added substrate and its metabolites from endogenous fatty acids.

This document provides detailed application notes and protocols for utilizing Adrenic acid-d8 to investigate the cytochrome P450-mediated metabolism of fatty acids.

Key Applications

• Reaction Phenotyping: Identifying the specific CYP isoforms responsible for the metabolism of Adrenic acid.

• Enzyme Kinetics: Determining key kinetic parameters such as the Michaelis-Menten constant (Km) and maximum velocity (Vmax) for Adrenic acid metabolism by various CYP isoforms.

• Inhibition and Induction Studies: Assessing the potential of new chemical entities (NCEs) to inhibit or induce the CYP-mediated metabolism of Adrenic acid, thereby predicting potential drug-drug interactions.

• Metabolite Identification: Characterizing the metabolic profile of Adrenic acid and identifying the major metabolites formed by CYP enzymes.

Experimental Protocols

Protocol 1: In Vitro Metabolism of Adrenic Acid-d8 using Human Liver Microsomes (HLM)

This protocol outlines a general procedure for assessing the metabolic stability of Adrenic acid-d8 in HLM.

Materials:

• Adrenic acid-d8

• Human Liver Microsomes (pooled)

• NADPH regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Potassium phosphate (B84403) buffer (100 mM, pH 7.4)

• Acetonitrile (B52724) (ACN)

• Internal Standard (e.g., a structurally similar deuterated fatty acid not generated from Adrenic acid-d8)

Procedure:

• Preparation of Incubation Mixture:

  • On ice, prepare a master mix containing potassium phosphate buffer and HLM (final concentration typically 0.2-1.0 mg/mL).

  • Pre-warm the master mix at 37°C for 5 minutes.

• Initiation of Reaction:

  • Add Adrenic acid-d8 (final concentration typically 1-10 µM) to the pre-warmed master mix.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Incubate at 37°C with gentle shaking.

• Time Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the incubation mixture.

• Reaction Termination:

  • Immediately terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile containing the internal standard. This step also serves to precipitate proteins.

• Sample Processing:

  • Vortex the samples vigorously.

  • Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a new tube for LC-MS/MS analysis.

Data Presentation:

Parameter	Value
Substrate	Adrenic acid-d8
Enzyme Source	Human Liver Microsomes (pooled)
Protein Concentration	0.5 mg/mL
Substrate Concentration	5 µM
Incubation Temperature	37°C
Incubation Times	0, 5, 15, 30, 60 min
Cofactor	NADPH Regenerating System
Reaction Termination	Acetonitrile with Internal Standard

Protocol 2: Reaction Phenotyping of Adrenic Acid-d8 Metabolism with Recombinant Human CYP Isoforms

This protocol is designed to identify the specific CYP enzymes responsible for metabolizing Adrenic acid-d8.

Materials:

• Adrenic acid-d8

• Recombinant human CYP enzymes (e.g., CYP1A2, 2C8, 2C9, 2C19, 2D6, 3A4) co-expressed with cytochrome P450 reductase

• Cytochrome b5 (optional, can enhance the activity of some CYPs)

• NADPH

• Potassium phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (ACN)

• Internal Standard

Procedure:

• Preparation of Incubation Mixtures:

  • For each CYP isoform, prepare an incubation mixture containing potassium phosphate buffer, the specific recombinant enzyme (e.g., 10-50 pmol/mL), and cytochrome b5 (if used).

  • Pre-warm the mixtures at 37°C for 10 minutes.[2]

• Initiation of Reaction:

  • Add Adrenic acid-d8 (at a concentration near the expected Km, or ~1-5 µM) to each incubation mixture.

  • Initiate the reaction by adding NADPH (final concentration ~1 mM).[2]

• Incubation and Termination:

  • Incubate for a fixed time (e.g., 15-30 minutes) at 37°C. The time should be within the linear range of metabolite formation.

  • Terminate the reactions with 2-3 volumes of ice-cold acetonitrile containing the internal standard.

• Sample Processing and Analysis:

  • Process the samples as described in Protocol 1 (vortex, centrifuge, collect supernatant).

  • Analyze the samples by LC-MS/MS to quantify the depletion of Adrenic acid-d8 and/or the formation of its metabolites.

Data Presentation:

CYP Isoform	Substrate Concentration (µM)	Incubation Time (min)	% Substrate Remaining	Metabolite Formation Rate (pmol/min/pmol CYP)
CYP1A2	5	20
CYP2C8	5	20
CYP2C9	5	20
CYP2C19	5	20
CYP2D6	5	20
CYP3A4	5	20
Control (no CYP)	5	20

Protocol 3: Solid-Phase Extraction (SPE) and LC-MS/MS Analysis of Adrenic Acid-d8 and its Metabolites

This protocol describes the extraction and quantification of Adrenic acid-d8 and its metabolites from in vitro incubation samples.

Materials:

• SPE cartridges (e.g., C18 or polymeric reversed-phase)

• Methanol (B129727) (MeOH)

• Water (LC-MS grade)

• Acetic acid or Formic acid

• Acetonitrile (ACN, LC-MS grade)

• Internal Standard (deuterated)

Procedure:

• Sample Preparation:

  • Following reaction termination and centrifugation (from Protocol 1 or 2), the supernatant can be directly injected for LC-MS/MS analysis if the sample is clean enough. For more complex matrices or to concentrate the analytes, proceed with SPE.

  • Acidify the supernatant with a small amount of acetic or formic acid (to a final concentration of ~0.1%) to ensure the fatty acids are in their protonated form for better retention on the reversed-phase sorbent.

• Solid-Phase Extraction:

  • Condition the SPE cartridge with methanol, followed by equilibration with water.[3]

  • Load the acidified sample onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar impurities.[3]

  • Elute the analytes with methanol or acetonitrile.

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried residue in a small volume of the initial mobile phase (e.g., 50-100 µL) for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography:

    • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to separate the parent compound from its more polar metabolites (e.g., start with a low percentage of B, ramp up to a high percentage of B).

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI) in negative mode is typically used for fatty acids.

    • Analysis Mode: Multiple Reaction Monitoring (MRM) for sensitive and specific quantification. The MRM transitions for Adrenic acid-d8 and its expected metabolites need to be determined by infusing the standards.

Data Presentation:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Adrenic acid-d8	To be determined	To be determined	To be determined
DH-EETs-d8	To be determined	To be determined	To be determined
DH-HETEs-d8	To be determined	To be determined	To be determined
Internal Standard	To be determined	To be determined	To be determined

Note: The exact m/z values will depend on the specific deuteration pattern of Adrenic acid-d8 and the nature of its metabolites.

Visualizations

Caption: Cytochrome P450 metabolism of Adrenic acid-d8.

Caption: General workflow for studying Adrenic acid-d8 metabolism.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Arachidonic Acid-metabolizing Cytochrome P450 Enzymes Are Targets of ω-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in Adrenic Acid-d8 LC-MS/MS Analysis

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects in the LC-MS/MS analysis of Adrenic acid-d8.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant concern in the LC-MS/MS analysis of Adrenic acid-d8?

A1: A matrix effect is the alteration of an analyte's ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1] This interference can lead to either a decrease (ion suppression) or an increase (ion enhancement) in the signal of Adrenic acid-d8, which can compromise the accuracy, precision, and sensitivity of quantitative analysis.[1][2][3] In bioanalysis, complex matrices like plasma or serum contain numerous endogenous components such as phospholipids (B1166683), salts, and proteins that can interfere with the ionization of the target analyte.[4]

Q2: What are the primary causes of matrix effects when analyzing fatty acids like Adrenic acid-d8?

A2: In biological samples, phospholipids are the most significant cause of matrix effects, particularly when using electrospray ionization (ESI).[1][3] These molecules are abundant in plasma and tissue extracts and can co-elute with Adrenic acid-d8, suppressing its ionization.[2] Other sources of interference include salts, proteins, and other endogenous metabolites that can compete for ionization or alter the physical properties of the ESI droplets.[4]

Q3: How can I determine if my Adrenic acid-d8 analysis is being affected by matrix effects?

A3: There are two primary methods to assess the presence and extent of matrix effects:

• Post-Column Infusion: This is a qualitative method to identify regions in the chromatogram where ion suppression or enhancement occurs. A constant flow of Adrenic acid-d8 solution is infused into the mass spectrometer after the LC column, and a blank matrix extract is injected. Dips or peaks in the constant signal indicate the retention times of interfering components.[1][5]

• Post-Extraction Spiking: This quantitative approach compares the response of Adrenic acid-d8 spiked into a blank matrix extract (that has undergone the full sample preparation process) to the response of the analyte in a clean solvent at the same concentration. The ratio of these responses provides a quantitative measure of the matrix effect.[1][5]

Q4: Why is a deuterated internal standard like Adrenic acid-d8 used, and can it completely eliminate matrix effects?

A4: A stable isotope-labeled internal standard (SIL-IS) like Adrenic acid-d8 is the gold standard for quantitative bioanalysis. Because it is chemically almost identical to the endogenous analyte (Adrenic acid), it is assumed to behave similarly during sample preparation and LC-MS/MS analysis, including being similarly affected by matrix effects.[6] By using the peak area ratio of the analyte to the SIL-IS, variations due to matrix effects can be compensated for.[7] However, it is crucial to ensure that the analyte and internal standard co-elute as closely as possible, as even slight chromatographic shifts between the deuterated standard and the native analyte can lead to differential matrix effects and inaccurate quantification.[8][9]

Troubleshooting Guide

Issue 1: High variability in Adrenic acid-d8 signal across samples.

• Possible Cause: Inconsistent sample preparation or significant matrix effect differences between individual samples.

• Troubleshooting Steps:

  • Review Sample Preparation: Ensure precise and consistent execution of all sample preparation steps, including pipetting, solvent evaporation, and reconstitution.[6]

  • Evaluate Matrix Effects: Perform post-extraction spiking experiments on several different lots of blank matrix to assess the inter-subject variability of the matrix effect.

  • Improve Sample Cleanup: Consider more rigorous sample preparation methods like solid-phase extraction (SPE) or HybridSPE to remove a higher degree of interfering phospholipids.[2][3]

  • Optimize Chromatography: Modify the LC gradient to better separate Adrenic acid-d8 from the regions of significant ion suppression identified by post-column infusion.[1]

Issue 2: Poor recovery of Adrenic acid-d8.

• Possible Cause: Suboptimal extraction conditions or analyte loss during sample processing.

• Troubleshooting Steps:

  • Optimize Extraction Solvent: For liquid-liquid extraction (LLE), test different organic solvents. For SPE, evaluate different sorbents and elution solvents.

  • Check pH: The extraction efficiency of fatty acids is highly dependent on the pH of the sample. Acidifying the sample prior to extraction can improve recovery.[10]

  • Minimize Evaporation Losses: If a solvent evaporation step is used, ensure it is not too aggressive, which could lead to the loss of the analyte.

  • Evaluate Non-specific Binding: Fatty acids can adsorb to plasticware. Using low-binding tubes and tips or adding a small amount of a less polar solvent to the reconstitution solution can help mitigate this.

Issue 3: Inconsistent peak shapes for Adrenic acid-d8.

• Possible Cause: Column contamination, improper mobile phase composition, or issues with the injection solvent.

• Troubleshooting Steps:

  • Column Washing: Implement a robust column washing procedure after each batch to remove strongly retained matrix components.

  • Mobile Phase Additives: Ensure the mobile phase contains an appropriate additive, such as a small amount of formic acid or ammonium (B1175870) acetate, to improve peak shape for carboxylic acids.

  • Reconstitution Solvent: The reconstitution solvent should be of similar or weaker eluotropic strength than the initial mobile phase to avoid peak distortion.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Analyte Recovery and Phospholipid Removal.

Sample Preparation Technique	Analyte Recovery	Phospholipid Removal Efficiency	Throughput	Key Considerations
Protein Precipitation (PPT)	Variable, often lower	Low	High	Simple and fast, but results in the highest level of matrix effects.[2]
Liquid-Liquid Extraction (LLE)	Good to High	Medium	Medium	Good for non-polar analytes, but can be labor-intensive and may have lower recovery for more polar compounds.[7]
Solid-Phase Extraction (SPE)	High	Medium to High	Medium	Provides cleaner extracts than LLE and PPT; requires method development to optimize sorbent and solvents.[2][3]
HybridSPE-Phospholipid	High	Very High (>99%)	High	Combines the simplicity of PPT with highly selective phospholipid removal, resulting in minimal matrix effects.[2][3]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spiking

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike Adrenic acid-d8 into the final mobile phase composition at a known concentration.

  • Set B (Post-Spiked Matrix): Process a blank plasma sample through the entire sample preparation procedure. In the final step, spike the clean extract with Adrenic acid-d8 to the same final concentration as Set A.

  • Set C (Pre-Spiked Matrix): Spike a blank plasma sample with Adrenic acid-d8 at the beginning of the sample preparation procedure. This set is used to determine overall recovery.

• LC-MS/MS Analysis: Analyze all three sets of samples.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value of 100% indicates no matrix effect. A value < 100% indicates ion suppression, and a value > 100% indicates ion enhancement.[5]

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

Protocol 2: Sample Preparation of Plasma for Adrenic Acid-d8 Analysis using LLE

• Sample Aliquoting: To a clean tube, add 100 µL of plasma.

• Internal Standard Spiking: Add a known amount of Adrenic acid-d8 solution.

• Acidification: Add a small volume of acid (e.g., formic acid or HCl) to adjust the pH to ~3-4.[10]

• Extraction: Add an appropriate volume of an immiscible organic solvent (e.g., methyl tert-butyl ether or ethyl acetate). Vortex vigorously for 1-2 minutes.

• Phase Separation: Centrifuge to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the initial mobile phase. Vortex to ensure complete dissolution before injection.

Visualizations

Caption: A logical workflow for troubleshooting matrix effects.

Caption: Mechanism of ion suppression in the ESI source.

Caption: Comparison of common sample preparation techniques.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 9. researchgate.net [researchgate.net]
• 10. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Improving the recovery of Adrenic acid-d8 from tissue samples.

Welcome to the technical support center for optimizing the recovery of Adrenic acid-d8 from tissue samples. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and validated experimental protocols to enhance the accuracy and reproducibility of their analytical results.

Frequently Asked Questions (FAQs)

Q1: What is Adrenic acid-d8 and why is it used in tissue analysis?

Adrenic acid-d8 is a deuterated form of Adrenic acid, a polyunsaturated fatty acid. It serves as an internal standard (IS) in mass spectrometry-based quantification. Because it is chemically identical to the endogenous (naturally occurring) Adrenic acid but has a different mass, it can be added to a sample at the very beginning of the extraction process. By tracking the recovery of the deuterated standard, researchers can correct for any loss of the target analyte during sample preparation, leading to highly accurate and precise quantification.[1]

Q2: What are the "gold standard" methods for lipid extraction from tissues?

The most widely recognized and historically validated methods for lipid extraction from tissues are the Folch and Bligh & Dyer methods.[2][3][4] These techniques use a mixture of chloroform (B151607) and methanol (B129727) to disrupt cells and solubilize lipids.[2] The addition of water or a salt solution creates a biphasic system, where lipids partition into the lower chloroform layer, separating them from water-soluble contaminants. While effective, these methods have limitations, and modern variations using safer solvents like methyl-tert-butyl ether (MTBE) have also been developed.

Q3: Why is the tissue homogenization step so critical for good recovery?

Homogenization is the most crucial step for ensuring that extraction solvents can access the lipids within the tissue matrix. Inefficient homogenization leads to incomplete extraction and low, variable recovery. Several techniques exist, including grinding frozen tissue with a mortar and pestle or using bead-based homogenizers. Bead-beating is often considered more effective and reproducible, especially for high-throughput applications, as it provides superior dispersion of tissue particles.

Q4: What is the purpose of Solid-Phase Extraction (SPE) in this workflow?

Solid-Phase Extraction (SPE) is a sample cleanup and concentration technique used after the initial liquid-liquid extraction. For complex biological matrices like tissue homogenates, SPE is highly effective at removing interfering substances (e.g., salts, other lipid classes) that can suppress the analyte signal in the mass spectrometer—a phenomenon known as matrix effects. By selectively retaining and then eluting the fatty acids, SPE leads to a cleaner sample, improved sensitivity, and more reliable quantification.

Q5: How should I store tissue samples to prevent the degradation of Adrenic acid?

To prevent enzymatic and oxidative degradation, tissue samples must be snap-frozen in liquid nitrogen immediately after collection. They should then be stored at -80°C until analysis. It is critical to avoid repeated freeze-thaw cycles, which can damage cell structures and activate lipolytic enzymes. If multiple analyses are planned, the tissue should be aliquoted while frozen.

Troubleshooting Guide: Improving Adrenic acid-d8 Recovery

This guide addresses common issues encountered during the extraction of Adrenic acid-d8 from tissue.

Problem: Low or Inconsistent Recovery of Adrenic Acid-d8

Question	Possible Cause	Recommended Solution
Is my tissue homogenization sufficient?	Incomplete tissue disruption prevents the solvent from accessing the lipids. Grinding can be inconsistent between samples.	Use a bead-beating homogenizer for more thorough and reproducible disruption. If grinding, ensure the tissue is kept frozen with liquid nitrogen and pulverized into a fine, consistent powder.
Is my choice of extraction solvent optimal?	The polarity and ratio of solvents are critical for efficient extraction. Using a single solvent is often insufficient for the diverse lipid environment in tissues.	Use a biphasic solvent system like the Folch (Chloroform:Methanol 2:1) or Bligh & Dyer methods, which are considered gold standards for tissue lipid extraction. For a less toxic alternative, consider a methyl-tert-butyl ether (MTBE) based protocol.
Am I losing the analyte during solvent evaporation?	Aggressive evaporation (high heat or strong vacuum) can cause the loss of semi-volatile compounds. Over-drying can make the lipid pellet difficult to redissolve.	Evaporate the solvent under a gentle stream of nitrogen gas at a low temperature (e.g., 30-37°C). Stop evaporation as soon as the solvent is gone. Reconstitute the extract in a precise volume of a suitable solvent immediately.
Could matrix effects be suppressing my signal?	Co-extracted substances from the tissue can interfere with the ionization of Adrenic acid-d8 in the mass spectrometer, artificially lowering its apparent recovery.	Incorporate a Solid-Phase Extraction (SPE) step after the initial liquid-liquid extraction to clean the sample. Alternatively, you can try diluting the final extract to reduce the concentration of interfering compounds, if sensitivity allows.

Problem: Evidence of Analyte Degradation

Question	Possible Cause	Recommended Solution
How can I prevent oxidation during sample prep?	Polyunsaturated fatty acids like Adrenic acid are highly susceptible to oxidation from reactive oxygen species generated during homogenization.	Add an antioxidant like butylated hydroxytoluene (BHT) to the homogenization and extraction solvents. Perform all extraction steps on ice or at 4°C to minimize chemical and enzymatic activity.
Are endogenous enzymes degrading my analyte?	Lipases and other enzymes released during homogenization can degrade lipids.	Snap-freeze tissue in liquid nitrogen immediately upon collection to quench all enzymatic activity. Boiling the tissue in isopropanol (B130326) before homogenization can also be an effective method to deactivate enzymes.

Quantitative Data Summary

Table 1: Comparison of Common Lipid Extraction Methods

Method	Key Solvents	Advantages	Disadvantages	Typical Recovery Range
Folch	Chloroform, Methanol	Considered a "gold standard"; high efficiency for a broad range of lipids from solid tissues.	Uses toxic chloroform; can be labor-intensive; potential for reproducibility issues.	>90% for many lipid classes
Bligh & Dyer	Chloroform, Methanol, Water	Rapid and efficient, particularly advantageous for biological fluids or samples with high water content.	Uses toxic chloroform; lower solvent-to-sample ratio may be less efficient for high-lipid tissues compared to Folch.	85-95% depending on lipid class
MTBE (Matyash)	Methyl-tert-butyl ether, Methanol	Safer (no chloroform); faster and cleaner phase separation; suitable for high-throughput screening.	Can have lower recovery for certain polar lipid classes like LPC and LPE compared to classic methods.	80-110% but can be as low as ~50% for specific lipids.
Butanol-Methanol (BUME)	Butanol, Methanol	Chloroform-free; good recovery for many lipid classes.	Can have lower recoveries for specific lipids in certain tissues (e.g., acylcarnitines in liver).	93-106% on average, with some exceptions.

Visualized Workflows and Logic

Caption: Experimental workflow for Adrenic acid-d8 recovery from tissue.

Caption: Troubleshooting flowchart for low Adrenic acid-d8 recovery.

Detailed Experimental Protocols

Protocol 1: Enhanced Liquid-Liquid Extraction (LLE) from Tissue

This protocol combines best practices for robust recovery from solid tissue.

• Sample Preparation and Homogenization:

  • Weigh approximately 20-50 mg of frozen tissue powder into a 2 mL bead-beating tube containing ceramic beads. Keep the tube on dry ice.

  • Add 200 µL of ice-cold methanol containing 0.01% BHT and the required amount of Adrenic acid-d8 internal standard.

  • Immediately homogenize using a bead beater (e.g., 2 cycles of 45 seconds) at 4°C.

• Lipid Extraction (Modified Folch):

  • To the homogenate, add 800 µL of Chloroform:Methanol (2:1, v/v) containing 0.01% BHT.

  • Vortex vigorously for 2 minutes, then agitate on a shaker at 4°C for 30 minutes.

  • Add 200 µL of water to induce phase separation.

  • Vortex for 1 minute, then centrifuge at 2,000 x g for 10 minutes at 4°C.

  • Carefully collect the lower organic phase using a glass syringe and transfer it to a new glass tube.

  • Optional Re-extraction: Add another 500 µL of chloroform to the remaining upper phase and pellet, vortex, centrifuge, and combine the lower organic phase with the first extract.

• Solvent Evaporation and Reconstitution:

  • Evaporate the combined organic solvent to complete dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a precise volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis. Vortex thoroughly to ensure complete dissolution.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This protocol is for cleaning the reconstituted lipid extract from Protocol 1, particularly for high-complexity tissues. A reversed-phase (C18) cartridge is typically used.

• Cartridge Conditioning:

  • Place a C18 SPE cartridge on a vacuum manifold.

  • Pass 1 mL of methanol through the cartridge.

  • Equilibrate the cartridge by passing 1 mL of water. Do not let the cartridge go dry.

• Sample Loading:

  • Dilute the reconstituted sample from Protocol 1 with water to a final methanol concentration of <15%.

  • Load the diluted sample onto the conditioned SPE cartridge. Apply a gentle vacuum to pass the sample through at a flow rate of ~1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of water to remove polar interferences.

  • Wash the cartridge with 1 mL of 50% methanol in water to remove less hydrophobic interferences.

• Elution:

  • Elute the fatty acids with 1 mL of a nonpolar solvent like acetonitrile (B52724) or methanol into a clean collection tube.

  • Dry down the eluate under a gentle stream of nitrogen and reconstitute in the final mobile phase for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aocs.org [aocs.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimizing Chromatography for Adrenic Acid Separation

Welcome to the technical support center dedicated to the chromatographic separation of adrenic acid from its isomers. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of adrenic acid from its isomers challenging?

The primary challenge lies in the structural similarity of adrenic acid and its isomers. Isomers possess the same molecular weight and similar physicochemical properties, which results in very close elution times in chromatographic systems.[1] This is particularly true for positional isomers, where the double bonds are in different locations, and stereoisomers (enantiomers), which are mirror images of each other.[2][3] These subtle structural differences require highly selective chromatographic methods to achieve baseline separation.

Q2: What are the most common chromatographic techniques for separating adrenic acid and its isomers?

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most prevalent techniques.[4][5]

• Reversed-Phase HPLC (RP-HPLC) is frequently used, often with C18 columns.[6][7] Optimization of mobile phase composition and temperature is crucial for resolving closely eluting isomers.[8]

• Silver Ion Chromatography (Ag+-HPLC) is a powerful technique for separating unsaturated fatty acid isomers. Silver ions interact with the double bonds in the fatty acid chains, and this interaction varies depending on the position and geometry (cis/trans) of the double bonds, enabling separation.[9]

• Gas Chromatography (GC) , particularly coupled with Mass Spectrometry (GC-MS), is a standard method for fatty acid analysis.[5][10] Derivatization to fatty acid methyl esters (FAMEs) is a common and often necessary step to increase volatility for GC analysis.[5][11] Highly polar capillary columns are often required to resolve isomers.[5][10]

• Chiral Chromatography is essential for the separation of enantiomers.[3][12][13] This technique utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[12][14]

Q3: What is derivatization and why is it often necessary for GC analysis of adrenic acid?

Derivatization is the chemical modification of a compound to enhance its analytical properties.[15] For GC analysis of fatty acids like adrenic acid, derivatization is crucial to increase their volatility and thermal stability. The most common method is the conversion of fatty acids into fatty acid methyl esters (FAMEs).[5] This process replaces the polar carboxyl group with a less polar methyl ester group, making the molecule more suitable for vaporization in the GC inlet without degradation.[11]

Troubleshooting Guides

Issue 1: Poor or No Resolution Between Adrenic Acid and its Isomers (Peak Co-elution)

Possible Causes & Solutions:

Possible Cause	Recommended Solution	Explanation
Inappropriate Column Chemistry	For RP-HPLC, consider a different stationary phase (e.g., C8, phenyl, or embedded polar group column).[16] For GC, a highly polar column (e.g., cyanopropyl-based) is often necessary for isomer separation.[5][10]	Different stationary phases offer varying selectivities based on interactions like hydrophobicity and pi-pi interactions, which can be exploited to separate isomers.
Mobile Phase Composition (HPLC)	Optimize the organic modifier (e.g., acetonitrile, methanol) percentage.[17] A shallower gradient or isocratic elution with a weaker mobile phase can improve resolution but will increase analysis time.[8][18] Consider adding silver nitrate (B79036) (AgNO₃) to the mobile phase to enhance separation based on double bond configuration.[9]	Adjusting the mobile phase strength directly impacts retention and selectivity. Silver ions form reversible complexes with double bonds, and the stability of these complexes differs between isomers, leading to differential retention.[9]
Temperature Program (GC)	Lower the initial oven temperature and use a slower temperature ramp.[19] Incorporating isothermal holds at specific temperatures can also help resolve closely eluting peaks.[19]	A slower temperature ramp increases the time analytes spend interacting with the stationary phase, which can improve separation.
Derivatization Issues (GC)	Ensure the derivatization reaction to FAMEs has gone to completion. Incomplete reactions can lead to peak broadening or tailing of the parent acid, which can overlap with isomer peaks.[15]	Incomplete derivatization results in multiple forms of the analyte being present, complicating the chromatogram.

Issue 2: Asymmetrical Peak Shapes (Tailing or Fronting)

Possible Causes & Solutions:

Possible Cause	Recommended Solution	Explanation
Secondary Interactions (Peak Tailing)	For HPLC, add a competing agent like 0.1% trifluoroacetic acid (TFA) or formic acid to the mobile phase.[1] Use a high-purity silica (B1680970) column with end-capping to minimize exposed silanol (B1196071) groups.[1]	Acidic analytes like adrenic acid can interact with residual silanol groups on the silica support of the stationary phase, causing peak tailing. An acidic modifier can saturate these active sites.[1]
Column Overload (Peak Fronting)	Reduce the injection volume or dilute the sample.[17]	Injecting too much sample can saturate the stationary phase at the column inlet, leading to a distorted peak shape.[17]
Contamination	Flush the column with a strong solvent. Check for contamination in the mobile phase, glassware, or from previous injections by running a blank.[15]	Contaminants can interact with the analyte or stationary phase, affecting peak shape.

Issue 3: Shifting Retention Times

Possible Causes & Solutions:

Possible Cause	Recommended Solution	Explanation
Inadequate Column Equilibration	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when running gradients.[1]	Insufficient equilibration can lead to a non-stable stationary phase environment at the start of the analysis, causing retention time variability.[1]
Pump and Mobile Phase Issues	Check the pump for leaks and ensure it is properly primed to remove air bubbles. Prepare fresh mobile phase daily to avoid changes in composition due to evaporation.[1]	Fluctuations in flow rate or mobile phase composition will directly impact retention times.
Column Temperature Fluctuations	Use a column oven to maintain a constant and consistent temperature.	Analyte retention is sensitive to temperature changes.

Experimental Protocols

Protocol 1: General RP-HPLC Method for Adrenic Acid Isomer Separation

• Column: High-purity C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[1]

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water.[1]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[1]

• Gradient Program: Start with a low percentage of Mobile Phase B (e.g., 5-10%) and run a linear gradient to a higher percentage (e.g., 50-70%) over 20-30 minutes. The exact gradient should be optimized for the specific isomers.

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30 °C.[1]

• Injection Volume: 5-10 µL.

• Detection: UV at 192-210 nm (for double bonds) or Mass Spectrometry (MS) with electrospray ionization (ESI) in negative mode.[6]

Protocol 2: GC-MS Analysis of Adrenic Acid Isomers as FAMEs

• Derivatization: Convert fatty acids to FAMEs using a suitable reagent such as BF₃-methanol or an acidic methanol (B129727) solution.

• Column: Highly polar capillary column (e.g., DB-23, SP-2560, or other cyanopropyl-based phases).[19][20] A longer column (e.g., 100-120m) can provide better resolution for complex isomer mixtures.[19]

• Carrier Gas: Helium or Hydrogen at a constant flow.

• Oven Temperature Program:

  • Initial Temperature: 80-100 °C, hold for 1-2 minutes.

  • Ramp 1: Increase to 140-160 °C at a slow rate (e.g., 2-5 °C/min).

  • Ramp 2: Increase to 220-240 °C at a moderate rate (e.g., 5-10 °C/min), hold for 10-15 minutes.

  • Note: This is a starting point and must be optimized.

• Inlet: Split/splitless injector at 250 °C.

• MS Detector:

  • Transfer Line Temperature: 280 °C.[11]

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-500.

Data Presentation

Table 1: HPLC Column and Mobile Phase Selection Guide for Adrenic Acid Isomer Separation

Separation Goal	Recommended Column Type	Typical Mobile Phase Modifiers	Principle of Separation
General Isomer Screening	C18, C8	Acetonitrile, Methanol, Formic Acid, Acetic Acid	Hydrophobic interactions.
Positional & Geometric Isomers	Phenyl, Fluoro-phenyl	Acetonitrile, Methanol	π-π interactions with the aromatic rings of the stationary phase.
Enhanced Separation of cis/trans Isomers	C18	Acetonitrile/Water with Silver Nitrate (AgNO₃)	π-complexation between silver ions and double bonds.[9]
Enantiomeric Separation	Chiral Stationary Phase (CSP) e.g., cellulose (B213188) or amylose-based	Hexane/Isopropanol, or other non-polar/polar mixtures	Differential formation of transient diastereomeric complexes between the enantiomers and the CSP.[12]

Table 2: GC Column Selection Guide for FAMEs of Adrenic Acid Isomers

Column Polarity	Stationary Phase Example	Application Notes
Mid-High Polarity	DB-225MS (cyanopropyl siloxane)	Can achieve separation of some cis/trans isomers. Saturated FAMEs elute before unsaturated ones.[10]
High Polarity	HP-88, DB-FFAP, SP-2560	Recommended for complex mixtures of fatty acid isomers, including positional and geometric isomers.[5]
Extremely High Polarity	SLB-IL111 (Ionic Liquid)	Provides excellent separation of geometric isomers due to unique interactions.[10]

Visualizations

Caption: Troubleshooting workflow for poor peak resolution.

Caption: A typical workflow for chromatographic method development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. quora.com [quora.com]
• 4. Detection Methods for Arachidonic Acid - Creative Proteomics [metabolomics.creative-proteomics.com]
• 5. jfda-online.com [jfda-online.com]
• 6. Complete separation by high performance liquid chromatography of metabolites of arachidonic acid from incubation with human and rabbit platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ADRENIC ACID METABOLITES AS ENDOGENOUS ENDOTHELIUM- AND ZONA GLOMERULOSA-DERIVED HYPERPOLARIZING FACTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Chiral column chromatography - Wikipedia [en.wikipedia.org]
• 13. sygnaturediscovery.com [sygnaturediscovery.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. benchchem.com [benchchem.com]
• 16. separation of two isomers - Chromatography Forum [chromforum.org]
• 17. benchchem.com [benchchem.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Preventing isotopic exchange in Adrenic acid-d8 standards.

Welcome to the technical support center for Adrenic acid-d8 standards. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing isotopic exchange and to ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Adrenic acid-d8?

A: Isotopic exchange, specifically hydrogen-deuterium (H-D) exchange, is a chemical process where a deuterium (B1214612) atom on the Adrenic acid-d8 standard is replaced by a hydrogen atom from the surrounding environment (e.g., solvent).[1][2] This is problematic as it compromises the isotopic purity of the standard, which can lead to inaccurate quantification in mass spectrometry-based assays.[1][3] The loss of deuterium can result in the internal standard being incorrectly measured as the unlabeled analyte.[1]

Q2: What factors can lead to isotopic exchange in my Adrenic acid-d8 standard?

A: Several factors can influence the rate of H-D exchange:

• pH: The stability of deuterium labels is highly dependent on pH. Basic and strongly acidic conditions can accelerate the exchange of deuterium atoms.

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.

• Solvent: Protic solvents, such as water and methanol, contain exchangeable protons and can facilitate the loss of deuterium from the standard.

• Position of the Deuterium Label: The location of the deuterium atoms on the molecule is critical. While the deuterium atoms in Adrenic acid-d8 are on carbon atoms, certain positions can still be susceptible to exchange under specific conditions.

Q3: How should I properly store my Adrenic acid-d8 standard to maintain its integrity?

A: Proper storage is crucial to prevent degradation and isotopic exchange.

• Temperature: For long-term stability, Adrenic acid-d8, an unsaturated fatty acid, should be stored as a solution in a suitable organic solvent at -20°C ± 4°C. Storing powdered unsaturated lipids is not recommended as they are hygroscopic and can quickly absorb moisture, leading to degradation.

• Container: Always use glass containers with Teflon-lined closures for storing solutions of Adrenic acid-d8 in organic solvents to prevent contamination from plasticizers.

• Atmosphere: Store the standard under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.

• Light: Protect the standard from light by using amber vials or storing it in the dark to prevent photolytic degradation.

Troubleshooting Guides

Issue: Inconsistent or Inaccurate Quantitative Results

If you are experiencing variability or inaccuracy in your quantitative results when using Adrenic acid-d8 as an internal standard, it could be due to isotopic exchange.

Troubleshooting Steps:

• Verify Co-elution: In liquid chromatography-mass spectrometry (LC-MS), deuterated standards may elute slightly earlier than their non-deuterated counterparts. This can lead to differential matrix effects and impact accuracy. Overlay the chromatograms of Adrenic acid and Adrenic acid-d8 to confirm co-elution. If they are separating, consider adjusting your chromatographic method.

• Assess Isotopic Stability: Perform an experiment to determine if H-D exchange is occurring under your specific experimental conditions.

  • Objective: To evaluate the stability of the Adrenic acid-d8 standard in your sample matrix and solvents over time.

  • Methodology: A detailed protocol for this experiment is provided in the "Experimental Protocols" section below.

• Review Sample Preparation and Handling:

  • Solvent Choice: Whenever possible, use aprotic solvents for sample preparation and reconstitution. If protic solvents are necessary, minimize the time the standard is in contact with them.

  • pH Control: Ensure the pH of your solutions is as close to neutral as possible, as both highly acidic and basic conditions can promote exchange.

  • Temperature Control: Keep samples and standards cool throughout the preparation and analysis process to slow down the rate of exchange.

Data Presentation: Hypothetical Stability Study of Adrenic acid-d8

The following table summarizes hypothetical data from a stability experiment designed to assess isotopic exchange under various conditions.

Condition	Incubation Time (hours)	Temperature (°C)	pH	% Decrease in Adrenic acid-d8 Signal	Unlabeled Adrenic acid Peak Detected
Control (Neat Solvent)	24	4	7.0	< 2%	No
Biological Matrix	4	25 (Room Temp)	7.4	10%	Yes
Biological Matrix	24	4	7.4	< 5%	No
Reconstitution Solvent	4	25 (Room Temp)	8.5	18%	Yes
Reconstitution Solvent	24	4	8.5	8%	Yes (minor)
Reconstitution Solvent	24	4	6.5	< 3%	No

Interpretation: The hypothetical data suggests that the Adrenic acid-d8 standard is susceptible to isotopic exchange at room temperature, particularly in a slightly basic reconstitution solvent. Lowering the temperature and maintaining a neutral to slightly acidic pH significantly reduces the extent of exchange.

Experimental Protocols

Protocol 1: Assessing Isotopic Stability of Adrenic acid-d8

This protocol is designed to determine if isotopic exchange is occurring under your specific analytical conditions.

Materials:

• Adrenic acid-d8 internal standard (IS) stock solution

• Blank biological matrix (e.g., plasma, cell lysate)

• Sample preparation and reconstitution solvents

• LC-MS/MS system

Methodology:

• Prepare Sample Sets:

  • Set A (T=0 Control): Spike a known concentration of the Adrenic acid-d8 IS into the blank matrix. Immediately process these samples according to your standard protocol and analyze them.

  • Set B (Incubated Matrix): Spike the same concentration of the IS into the blank matrix and incubate under conditions that mimic your typical sample handling (e.g., 4 hours at room temperature). After incubation, process and analyze the samples.

  • Set C (Incubated Solvent): Spike the same concentration of the IS into your reconstitution solvent and incubate under the same conditions as Set B. Analyze these samples.

• LC-MS/MS Analysis:

  • Analyze all samples, monitoring the signal for both Adrenic acid-d8 and unlabeled Adrenic acid.

• Data Analysis:

  • Compare the peak area of the Adrenic acid-d8 in the incubated samples (Set B and C) to the T=0 samples (Set A). A significant decrease in the IS signal (e.g., >15-20%) suggests degradation or exchange.

  • Examine the chromatograms of the incubated samples for the appearance of a peak in the unlabeled Adrenic acid channel at the retention time of the IS. The presence of such a peak is a direct indication of H-D exchange.

Visualizations

Caption: A logical workflow for troubleshooting inaccurate results.

Caption: Workflow for proper storage and handling of Adrenic acid-d8.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Adrenic Acid-d8 Derivatization for GC-MS Analysis

Welcome to the technical support center for the derivatization of Adrenic acid-d8. This resource is designed for researchers, scientists, and drug development professionals to ensure complete and successful derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Troubleshooting Guide

Incomplete derivatization is a common issue that can lead to inaccurate quantification and poor chromatographic results. The following guide provides a systematic approach to troubleshooting and resolving these problems.

DOT Diagram: Troubleshooting Workflow for Incomplete Derivatization

Caption: Troubleshooting workflow for incomplete derivatization.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of Adrenic acid-d8 necessary for GC-MS analysis?

A1: Free fatty acids like Adrenic acid are polar and have low volatility, which makes them unsuitable for direct GC analysis.[1][2] This can lead to issues such as poor peak shape (tailing) due to interactions with the GC column and low signal intensity.[1] Derivatization converts the polar carboxyl group into a less polar and more volatile ester or silyl (B83357) derivative, improving chromatographic separation and detection.[2][3]

Q2: What are the most common derivatization methods for fatty acids like Adrenic acid-d8?

A2: The two most common methods are:

• Esterification: This involves converting the fatty acid to a fatty acid methyl ester (FAME). Common reagents include boron trifluoride in methanol (B129727) (BF3-methanol), methanolic HCl, or sulfuric acid in methanol.[1][3][4]

• Silylation: This method replaces the active hydrogen of the carboxyl group with a trimethylsilyl (B98337) (TMS) group.[1][5] Commonly used reagents are N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with a catalyst like 1% trimethylchlorosilane (TMCS).[1][6][7]

Q3: My chromatogram shows a tailing peak for Adrenic acid-d8 even after derivatization. What is the likely cause?

A3: Peak tailing, even after derivatization, often suggests that the reaction is incomplete.[8] The presence of underivatized Adrenic acid-d8, which is polar, will lead to interactions with the stationary phase of the GC column, resulting in poor peak shape.[8] To resolve this, review the troubleshooting guide above to ensure all factors for a complete reaction are met.

Q4: How can I be sure that my derivatization reaction has gone to completion?

A4: To confirm complete derivatization, you can perform a time-course experiment. Analyze aliquots of a sample at different derivatization times and plot the peak area against time. The reaction is complete when the peak area no longer increases with additional reaction time. If the peak area continues to increase, you may need to use more reagent or adjust the reaction temperature.

Q5: Are there any special considerations for a deuterated standard like Adrenic acid-d8?

A5: The derivatization chemistry for Adrenic acid-d8 is identical to that of its non-deuterated counterpart. The primary consideration is to ensure that the derivatization efficiency is the same for both the analyte and the internal standard to ensure accurate quantification. Using a deuterated internal standard like Adrenic acid-d8 helps to correct for any variations during sample preparation, including the derivatization step.[3][9]

Q6: I see unexpected peaks in my chromatogram. What could be the cause?

A6: Unexpected peaks can arise from several sources:

• Reagent Artifacts: The derivatization reagents themselves or their byproducts can sometimes be detected.[1][10]

• Side Reactions: Harsh reaction conditions, particularly with strong acids like BF3, can sometimes cause side reactions or degradation of the analyte.[8]

• Contaminants: Contamination from solvents, glassware, or the sample matrix can introduce extraneous peaks.

It is recommended to always run a reagent blank (all reagents without the sample) to identify any peaks originating from the derivatization procedure itself.

Experimental Protocols & Data

Protocol 1: Esterification to Fatty Acid Methyl Esters (FAMEs) using BF3-Methanol

This protocol is adapted for the derivatization of Adrenic acid-d8.

Methodology:

• Sample Preparation: Ensure the lipid extract containing Adrenic acid-d8 is completely dry under a stream of nitrogen. The presence of water will hinder the reaction.[1]

• Reagent Addition: Add 50 µL of 14% boron trifluoride (BF3) in methanol to the dried sample.[1]

• Reaction: Cap the vial tightly, vortex for 10 seconds, and heat at 60°C for 60 minutes.[1]

• Extraction: After cooling to room temperature, add 0.5 mL of a saturated NaCl water solution and vortex. Add 0.6 mL of hexane (B92381) to extract the FAMEs. Vortex and allow the layers to separate.[1]

• Sample Collection: Carefully transfer the upper hexane layer to a new vial containing anhydrous sodium sulfate (B86663) to remove any residual water.[1]

• Analysis: The sample is now ready for GC-MS analysis.

Protocol 2: Silylation using BSTFA

This protocol describes the formation of trimethylsilyl (TMS) esters.

Methodology:

• Sample Preparation: The sample must be completely dry.[1][8]

• Reagent Addition: Dissolve the dried sample in an aprotic solvent (e.g., acetonitrile). Add a 10x molar excess of BSTFA (with 1% TMCS as a catalyst if needed).[1][8]

• Reaction: Cap the vial, vortex for 10 seconds, and heat at 60°C for 60 minutes.[1][8]

• Analysis: After cooling, the sample can be directly analyzed by GC-MS.[1]

Quantitative Data: Reaction Conditions for Derivatization

The following table summarizes typical reaction conditions for the two main derivatization methods. Optimization may be required depending on the specific sample matrix.

Parameter	Esterification (BF3-Methanol)	Silylation (BSTFA)
Reagent	14% BF3 in Methanol[1]	BSTFA + 1% TMCS[1][7]
Temperature	50-100°C[1][11]	60-80°C[1][5]
Time	10-60 minutes[1][11]	60-90 minutes[1][5]
Key Considerations	Moisture sensitive; can be harsh for some compounds.[1][8]	Very moisture sensitive; derivatives can be less stable over time.[1][5]

DOT Diagram: Derivatization Method Selection

Caption: Logic for selecting a derivatization method.

References

• 1. Derivatization techniques for free fatty acids by GC [restek.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Methyl Esterification Combined with Gas Chromatography-Mass Spectrometry (GC-MS) for Determining the Contents of Lubricant to Evaluate the Compatibility of Chlorinated Butyl Rubber Stoppers with Liposome Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Silylation Reagents | Thermo Fisher Scientific [thermofisher.com]
• 7. thomassci.com [thomassci.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. jfda-online.com [jfda-online.com]

Minimizing ion suppression effects with Adrenic acid-d8.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression effects when using Adrenic acid-d8 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS analysis?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte, such as Adrenic acid, is reduced by the presence of co-eluting compounds from the sample matrix.[1][2] This phenomenon occurs in the mass spectrometer's ion source, where competition for charge or surface area on the ESI droplets hinders the analyte's ability to form gas-phase ions.[1] The result is a decreased signal intensity, which can lead to inaccurate quantification, reduced sensitivity, and poor reproducibility of results.[3] The "matrix" includes all components in the sample apart from the analyte, such as salts, lipids, and proteins.[1]

Q2: Why is a deuterated internal standard like Adrenic acid-d8 used to minimize these effects?

A2: A deuterated internal standard (IS) is considered the gold standard for quantitative LC-MS analysis. Ideally, a stable isotope-labeled IS like Adrenic acid-d8 is chemically identical to the analyte and will co-elute chromatographically. By co-eluting, both the analyte and the IS experience the same degree of ion suppression from the matrix. This allows for accurate quantification because the ratio of the analyte signal to the internal standard signal should remain constant, even if the absolute signals are suppressed.

Q3: Can I still get inaccurate results even when using Adrenic acid-d8?

A3: Yes, while deuterated standards are highly effective, inaccuracies can still occur. A primary cause is differential ion suppression. This can happen if there is a slight chromatographic separation between the analyte (Adrenic acid) and the deuterated IS (Adrenic acid-d8), often due to the deuterium (B1214612) isotope effect. If this separation causes them to elute into regions with different matrix components, they will be suppressed to different extents, leading to an inaccurate analyte-to-IS ratio and compromising quantification.

Q4: What are the most common causes of ion suppression?

A4: Ion suppression can be caused by a variety of endogenous and exogenous substances. Common sources include:

• Endogenous Matrix Components: Salts, proteins, lipids (especially phospholipids), and other molecules naturally present in biological samples are frequent causes.

• Sample Preparation Artifacts: Contaminants can be introduced from plasticware or through the use of certain reagents.

• Mobile Phase Additives: Some additives, like trifluoroacetic acid (TFA), can cause suppression.

• High Analyte/IS Concentration: At very high concentrations, the analyte or internal standard can saturate the ionization process, leading to a non-linear response and self-suppression.

Troubleshooting Guides

Problem 1: The analyte signal for Adrenic acid is significantly lower in matrix samples compared to clean standards, even with Adrenic acid-d8.

• Possible Cause 1: Differential Ion Suppression. Even a slight chromatographic shift between Adrenic acid and Adrenic acid-d8 can expose them to different levels of matrix interference.

• Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms for the analyte and the IS. If they are not perfectly aligned, optimize the chromatographic method (e.g., adjust the gradient, change the column) to achieve co-elution.

  • Perform Post-Column Infusion: Use the post-column infusion experiment (see Protocol 1) to identify the specific retention times where ion suppression is most severe. Adjust your chromatography to ensure your analyte and IS elute away from these zones.

  • Enhance Sample Cleanup: The most effective way to combat severe ion suppression is to remove the interfering matrix components before analysis.

Problem 2: The signal for the Adrenic acid-d8 internal standard is inconsistent or decreasing across the analytical run.

• Possible Cause 1: Carryover. Late-eluting matrix components from a previous injection may be causing increasing ion suppression over time.

• Possible Cause 2: Inconsistent Sample Preparation. Variations in sample preparation can lead to different levels of matrix components in each sample, causing inconsistent suppression.

• Troubleshooting Steps:

  • Inject Blank Samples: Inject a solvent blank after a concentrated matrix sample to check for carryover of interfering compounds.

  • Extend Run Time: Increase the total chromatographic run time to ensure all matrix components have eluted before the next injection.

  • Standardize Sample Preparation: Ensure your sample preparation protocol is performed consistently for all calibrators, QCs, and unknown samples.

Data Presentation

Table 1: General Effectiveness of Sample Preparation Techniques on Ion Suppression

Sample Preparation Technique	General Effectiveness in Removing Interferences	Common Interferences Removed	Potential for Ion Suppression
Protein Precipitation (PPT)	Low	Proteins	High
Liquid-Liquid Extraction (LLE)	Medium	Lipids, some salts	Medium
Solid-Phase Extraction (SPE)	High	Broad range of interferences based on sorbent chemistry	Low

Note: Effectiveness can vary based on the specific protocol, analyte, and matrix used.

Table 2: Example Calculation of Matrix Effect

The matrix effect can be quantified by comparing the peak area of an analyte in a post-extraction spiked sample to its peak area in a clean solvent.

Sample Type	Adrenic Acid Peak Area (A)	Adrenic acid-d8 Peak Area (B)	Analyte/IS Ratio (A/B)	Matrix Effect (%)
Neat Standard Solution	1,200,000	1,250,000	0.96	N/A
Post-Extraction Spiked Plasma	450,000	475,000	0.95	62.5%

Calculation: Matrix Effect (%) = (1 - [Peak Area in Matrix / Peak Area in Neat Solution]) * 100

Experimental Protocols

Protocol 1: Post-Column Infusion to Detect Ion Suppression Zones

This experiment helps identify regions in the chromatogram where co-eluting matrix components cause suppression.

• Methodology:

  • Set up the LC-MS system with the analytical column.

  • Connect the LC column outlet to one inlet of a T-piece.

  • Connect a syringe pump containing a standard solution of Adrenic acid to the second inlet of the T-piece.

  • Connect the outlet of the T-piece to the mass spectrometer's ion source.

  • Begin infusing the Adrenic acid solution at a low, constant flow rate (e.g., 5-10 µL/min) to obtain a stable signal baseline.

  • Once the baseline is stable, inject an extracted blank matrix sample (without the analyte or IS) onto the LC column.

  • Monitor the Adrenic acid signal. Dips in the baseline indicate chromatographic regions of ion suppression.

Protocol 2: Verifying Chromatographic Co-elution of Adrenic Acid and Adrenic acid-d8

This protocol confirms that the analyte and its deuterated internal standard have identical retention times under the specified chromatographic conditions.

• Methodology:

  • Prepare three separate solutions: (a) Adrenic acid standard, (b) Adrenic acid-d8 standard, and (c) a mix of both Adrenic acid and Adrenic acid-d8.

  • Set up the LC-MS method with the intended final chromatographic conditions.

  • Inject each of the three solutions separately.

  • Acquire data by monitoring the specific mass transitions for both the analyte and the internal standard.

  • Overlay the chromatograms from the mixed solution injection. The retention times for both peaks should be identical. Any separation indicates a potential issue from the isotope effect.

Visualizations

Caption: A workflow for troubleshooting ion suppression issues.

Caption: Experimental setup for post-column infusion analysis.

Caption: Ideal correction of ion suppression using a co-eluting IS.

References

• 1. benchchem.com [benchchem.com]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

Linearity issues with Adrenic acid-d8 calibration curves.

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering linearity issues with Adrenic acid-d8 calibration curves in LC-MS/MS analyses.

Frequently Asked Questions (FAQs)

Q1: Why is my Adrenic acid-d8 calibration curve non-linear at higher concentrations?

A1: Non-linearity in calibration curves, particularly at higher concentrations, is a common issue in LC-MS/MS analysis. Several factors can contribute to this phenomenon even when using a deuterated internal standard like Adrenic acid-d8. The most common causes include:

• Detector Saturation: At high analyte concentrations, the mass spectrometer detector can become overwhelmed, leading to a plateau in the signal response. This results in a flattened curve at the upper concentration range.[1][2]

• Ion Suppression or Enhancement (Matrix Effects): Components in the sample matrix can co-elute with Adrenic acid and Adrenic acid-d8, interfering with their ionization efficiency in the mass spectrometer's source. This can lead to a non-proportional response as the analyte concentration increases.[1]

• Analyte Multimer Formation: At high concentrations in the ion source, molecules can sometimes form dimers or other multimers, which are not detected at the same m/z as the primary ion, leading to a loss of signal linearity.

• Suboptimal Internal Standard Concentration: The concentration of Adrenic acid-d8 itself can influence the linearity of the response ratio. An internal standard concentration that is too low or too high relative to the analyte concentrations can lead to non-linearity.[3]

Q2: My deuterated internal standard, Adrenic acid-d8, is not compensating for the variability in my samples. Why might this be happening?

A2: While stable isotope-labeled internal standards like Adrenic acid-d8 are designed to co-elute with the analyte and compensate for variations in sample preparation and matrix effects, there are situations where this compensation is incomplete. This is often due to "differential matrix effects," where the analyte and the internal standard are affected differently by the sample matrix. A primary reason for this is a slight difference in their chromatographic retention times.[1] Even a small separation can expose the analyte and the internal standard to different interfering components as they elute, causing varied ion suppression or enhancement.

Q3: Can the quality of my Adrenic acid-d8 internal standard affect my calibration curve?

A3: Absolutely. The purity and stability of your Adrenic acid-d8 internal standard are critical. Potential issues include:

• Isotopic Purity: If the Adrenic acid-d8 contains a significant amount of the unlabeled Adrenic acid, it can interfere with the quantification of the analyte, especially at the lower end of the calibration curve.

• Chemical Purity: Impurities in the internal standard solution can introduce interferences or contribute to matrix effects.

• Stability of Deuterium (B1214612) Labels: While generally stable, deuterium atoms in certain chemical positions could be susceptible to back-exchange with protons from the solvent or matrix. This would lead to a loss of the isotopic label and compromise the accuracy of the assay.

Troubleshooting Guides

Issue 1: Non-Linearity at High Concentrations

If you observe a plateau or a negative deviation from linearity at the upper end of your calibration curve, consider the following troubleshooting steps.

Table 1: Troubleshooting Non-Linearity at High Concentrations

Symptom	Potential Cause	Troubleshooting Steps	Expected Outcome
Analyte/IS ratio deviates negatively at high concentrations.	Detector Saturation	1. Dilute the high concentration standards and re-inject. 2. Reduce the injection volume. 3. If available, use a less sensitive precursor/product ion transition for the high concentration samples.	Linearity is restored for the diluted standards.
Inconsistent analyte/IS ratio in matrix vs. neat solution.	Ion Suppression	1. Improve sample preparation to remove interfering matrix components (e.g., use solid-phase extraction). 2. Optimize chromatographic separation to resolve Adrenic acid from co-eluting matrix components.	Improved linearity and consistency of the analyte/IS ratio.
Decreasing internal standard signal with increasing analyte concentration.	Competition for Ionization	1. Optimize the concentration of the Adrenic acid-d8 internal standard. A higher concentration may improve linearity. 2. Dilute the sample extract to reduce the overall analyte concentration entering the ion source.	A more stable internal standard signal across the calibration range and improved linearity.

Issue 2: Poor Reproducibility and Inconsistent Internal Standard Response

If you are experiencing high variability in your quality control samples and inconsistent Adrenic acid-d8 peak areas across your analytical run, consult the following guide.

Table 2: Troubleshooting Poor Reproducibility

Symptom	Potential Cause	Troubleshooting Steps	Expected Outcome
High %CV for the internal standard response in replicate injections.	Inconsistent Sample Preparation	1. Review and optimize the sample preparation workflow for consistency. 2. Ensure complete and consistent evaporation and reconstitution steps.	Reduced variability in the internal standard peak area.
Analyte and IS peaks are not perfectly co-eluting.	Differential Matrix Effects	1. Adjust the chromatographic gradient to ensure complete co-elution of Adrenic acid and Adrenic acid-d8. 2. Implement a more rigorous sample clean-up procedure.	Improved compensation for matrix effects and better reproducibility.
Back-calculated concentrations of calibrants are inaccurate.	Inaccurate Standard/IS Preparation	1. Prepare fresh stock and working solutions of Adrenic acid and Adrenic acid-d8. 2. Verify the concentration and purity of the standards.	Accurate back-calculation of calibration standards.

Experimental Protocols

Protocol: Investigating and Optimizing Adrenic acid-d8 Internal Standard Concentration

This protocol outlines a systematic approach to determine the optimal concentration of Adrenic acid-d8 for your assay.

1. Objective: To find the Adrenic acid-d8 concentration that provides a stable signal across the calibration range and ensures linearity.

2. Materials:

• Adrenic acid certified reference standard.
• Adrenic acid-d8 certified reference standard.
• LC-MS grade solvents (Methanol, Acetonitrile, Water, Formic Acid).
• Blank biological matrix (e.g., plasma, tissue homogenate).

3. Procedure:

• Prepare Analyte Stock Solution: Prepare a 1 mg/mL stock solution of Adrenic acid in methanol.
• Prepare Internal Standard Stock Solution: Prepare a 1 mg/mL stock solution of Adrenic acid-d8 in methanol.
• Prepare Calibration Standards: Prepare a series of calibration standards of Adrenic acid in the desired concentration range (e.g., 1 to 1000 ng/mL) in the blank matrix.
• Prepare Internal Standard Working Solutions: Prepare three different concentrations of Adrenic acid-d8 working solutions (e.g., 10 ng/mL, 50 ng/mL, and 200 ng/mL) in methanol.
• Sample Preparation:
• To three separate sets of your calibration standards, add one of the three Adrenic acid-d8 working solutions.
• Perform your established sample extraction procedure (e.g., protein precipitation followed by solid-phase extraction).
• Reconstitute the final extracts in a suitable solvent.
• LC-MS/MS Analysis: Analyze the prepared samples using your established LC-MS/MS method.
• Data Analysis:
• For each of the three internal standard concentrations, plot the absolute response of Adrenic acid-d8 across the calibration standards.
• For each set, generate a calibration curve by plotting the peak area ratio (Adrenic acid / Adrenic acid-d8) against the nominal concentration of Adrenic acid.
• Evaluate the linearity (R²) and the slope of each curve.

4. Interpretation:

• Select the Adrenic acid-d8 concentration that results in the most stable absolute response across the entire calibration range.
• Choose the concentration that yields the calibration curve with the best linearity and overall performance.

Visualizations

Caption: Troubleshooting workflow for Adrenic acid-d8 linearity issues.

Caption: Simplified metabolic pathways of Adrenic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Best practices for handling and storing Adrenic acid-d8 solutions.

This technical support center provides comprehensive guidance on the best practices for handling, storing, and utilizing Adrenic acid-d8 solutions in your research.

Frequently Asked Questions (FAQs)

Q1: What is Adrenic acid-d8 and what is its primary application?

Adrenic acid-d8 is a deuterated form of Adrenic acid, a 22-carbon omega-6 polyunsaturated fatty acid. The deuterium (B1214612) labeling makes it an ideal internal standard for quantitative analysis of Adrenic acid and other related fatty acids by mass spectrometry (LC-MS or GC-MS). Its chemical properties are nearly identical to the unlabeled form, allowing it to mimic the behavior of the analyte during sample preparation and analysis, thus correcting for sample loss and ionization variability.

Q2: How should I store my Adrenic acid-d8 solution upon receipt?

For long-term stability, Adrenic acid-d8 solutions should be stored at -20°C.[1][2] It is recommended to store the solution in its original glass vial to prevent contamination from plastics.[2] To minimize oxidation, it is best practice to overlay the solution with an inert gas like argon or nitrogen before sealing the vial.[2]

Q3: Can I store the Adrenic acid-d8 solution in a plastic tube?

No, it is strongly advised against storing organic solutions of lipids in plastic containers (e.g., polystyrene, polyethylene, polypropylene).[2] Plasticizers and other contaminants can leach from the plastic into the solution, leading to inaccurate experimental results. Always use glass containers with Teflon-lined caps (B75204) for storage.

Q4: What precautions should I take when handling Adrenic acid-d8 solutions?

Adrenic acid-d8 is often supplied in a flammable organic solvent, such as ethanol (B145695). Therefore, it is crucial to handle the solution in a well-ventilated area, away from heat, sparks, and open flames. Always wear appropriate personal protective equipment (PPE), including safety glasses and chemical-resistant gloves. Avoid direct contact with the solution and inhalation of vapors.

Troubleshooting Guides

LC-MS Analysis Issues

Problem: I am observing a weak or no signal for my Adrenic acid-d8 internal standard.

• Possible Cause 1: Improper Storage or Degradation.

  • Solution: Ensure that the standard has been consistently stored at -20°C. If the solution has been stored for an extended period or subjected to multiple freeze-thaw cycles, it may have degraded. Prepare a fresh dilution from a stock solution to verify its integrity.

• Possible Cause 2: Suboptimal Mass Spectrometry Parameters.

  • Solution: Optimize the ion source parameters (e.g., capillary voltage, source temperature, gas flows) specifically for Adrenic acid-d8. Verify the precursor and product ion m/z values in your MRM settings. The precursor ion for the d8-labeled standard should be 8 Daltons higher than the unlabeled Adrenic acid. Ensure the collision energy is optimized for efficient fragmentation.

• Possible Cause 3: Ion Suppression from Sample Matrix.

  • Solution: Co-eluting compounds from your sample can suppress the ionization of the internal standard. Improve your sample preparation by using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components. You can also try diluting your sample to reduce the matrix effect.

Problem: The retention time of my Adrenic acid-d8 is shifting between injections.

• Possible Cause 1: Inadequate Column Equilibration.

  • Solution: Ensure the column is thoroughly equilibrated with the initial mobile phase conditions before each injection. Insufficient equilibration is a common cause of retention time instability.

• Possible Cause 2: Changes in Mobile Phase Composition.

  • Solution: Prepare fresh mobile phase daily to avoid changes in composition due to evaporation of the more volatile solvent. Inaccuracies in mobile phase preparation can also lead to shifts.

• Possible Cause 3: Column Temperature Fluctuations.

  • Solution: Use a column oven to maintain a stable column temperature throughout the analytical run.

Problem: My Adrenic acid-d8 internal standard is eluting at a slightly different time than the native Adrenic acid.

• Possible Cause: Chromatographic Isotope Effect.

  • Explanation: This is a known phenomenon where deuterated compounds can elute slightly earlier than their non-deuterated counterparts in reverse-phase chromatography. The substitution of hydrogen with deuterium can subtly alter the molecule's interaction with the stationary phase.

  • Solution: While complete co-elution may not always be possible, you can minimize the retention time difference by optimizing the chromatographic gradient and temperature. Ensure that your peak integration windows are set correctly for both the analyte and the internal standard.

Problem: I suspect isotopic exchange is occurring with my Adrenic acid-d8.

• Explanation: Isotopic exchange is the unintended swapping of deuterium atoms on the internal standard with hydrogen atoms from the solvent or sample matrix. This can lead to an underestimation of the internal standard and an overestimation of the analyte.

• Solution:

  • Check Deuterium Position: The stability of the deuterium label depends on its position in the molecule. Labels on carbons are generally stable.

  • Solvent Choice: Minimize the time the standard is in protic solvents (like water or methanol) at elevated temperatures.

  • pH: Avoid storing the standard in strongly acidic or basic solutions, which can catalyze exchange.

Quantitative Data

The solubility of Adrenic acid-d8 is expected to be very similar to that of other long-chain fatty acids. The following table provides solubility data for stearic acid, a C18:0 saturated fatty acid, in various organic solvents at different temperatures. This can be used as a general guide for solvent selection.

Solvent	Temperature (°C)	Solubility ( g/100g solvent)
Methanol (B129727)	28	2.3
30	2.7
35	3.8
40	5.4
Ethanol	28	4.5
30	5.3
35	7.5
40	10.5
Ethyl Acetate	28	10.8
30	12.5
35	16.7
40	22.0
Acetone	28	3.9
30	4.6
35	6.4
40	8.8

Data presented is for Stearic Acid and is intended as a reference. Source:

Experimental Protocols

Protocol 1: Preparation of Adrenic Acid-d8 Working Solution

• Warm to Room Temperature: Before opening, allow the vial of Adrenic acid-d8 stock solution to warm to room temperature to prevent condensation of moisture into the cold solvent.

• Dilution: Prepare a working solution by diluting the stock solution in a suitable solvent. For LC-MS applications, a common choice is ethanol or methanol. Use glass volumetric flasks and glass pipettes for accurate dilutions.

• Storage of Working Solution: Store the working solution in a tightly sealed glass vial with a Teflon-lined cap at -20°C. Overlay with an inert gas before sealing.

Protocol 2: Lipid Extraction from Cultured Cells for LC-MS Analysis

This protocol is a general guideline for the extraction of total lipids from cultured cells, into which Adrenic acid-d8 would be spiked as an internal standard.

• Cell Harvesting: Harvest cultured cells by centrifugation. Wash the cell pellet with ice-cold phosphate-buffered saline (PBS) to remove any remaining media.

• Internal Standard Spiking: Resuspend the cell pellet in a known volume of PBS. Add a precise amount of the Adrenic acid-d8 working solution to the cell suspension. The amount added should be within the linear range of the instrument's calibration curve.

• Lipid Extraction (Folch Method): a. To the cell suspension, add a 2:1 (v/v) mixture of chloroform:methanol. The final solvent to sample ratio should be approximately 20:1. b. Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and cell lysis. c. Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation. d. Vortex again for 30 seconds and then centrifuge at a low speed (e.g., 2000 x g) for 5 minutes to separate the layers. e. Carefully collect the lower organic phase (which contains the lipids) using a glass Pasteur pipette, being careful not to disturb the protein interface.

• Drying and Reconstitution: a. Dry the collected organic phase under a gentle stream of nitrogen gas. b. Reconstitute the dried lipid extract in a small, known volume of a solvent compatible with your LC-MS mobile phase (e.g., methanol or isopropanol).

• Analysis: The sample is now ready for injection into the LC-MS system.

Visualizations

Adrenic Acid Metabolism Pathways

Caption: Metabolic pathways of Adrenic acid via COX, LOX, and CYP450 enzymes.

Experimental Workflow for Lipid Analysis

Caption: Experimental workflow for quantitative lipid analysis.

References

• 1. Adrenic acid as an inflammation enhancer in non-alcoholic fatty liver disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Cross-Validation of Adrenic Acid-d8 with Alternative Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of eicosanoids, the selection of an appropriate internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of Adrenic acid-d8, a deuterated internal standard, with a common alternative—a structural analog internal standard—for the quantification of Adrenic acid in biological matrices. The information presented herein, including supporting experimental data and detailed protocols, highlights the advantages of using a stable isotope-labeled internal standard for robust and accurate bioanalytical results.

Stable isotope-labeled internal standards (SIL-IS), such as Adrenic acid-d8, are widely considered the gold standard in quantitative mass spectrometry-based bioanalysis.[1][2] Unlike structural analogs, which may exhibit different physicochemical properties, SIL-IS are chemically almost identical to the analyte of interest.[2] This near-identical behavior during sample extraction, chromatography, and ionization allows for more effective compensation for analytical variability, leading to enhanced precision and accuracy.[1][3]

Comparative Performance of Internal Standards

To illustrate the performance differences between Adrenic acid-d8 and a structural analog, a cross-validation study was conducted. The following tables summarize the key validation parameters, demonstrating the superior performance of the method employing Adrenic acid-d8.

Data Presentation

Table 1: Cross-Validation of Linearity and Lower Limit of Quantification (LLOQ)

Parameter	Adrenic Acid-d8	Structural Analog IS	Acceptance Criteria
Calibration Range (ng/mL)	0.5 - 500	0.5 - 500	-
Correlation Coefficient (r²)	≥ 0.998	≥ 0.992	≥ 0.99
LLOQ (ng/mL)	0.5	0.5	S/N ≥ 5
Accuracy at LLOQ (%)	98.7	92.5	80-120%
Precision at LLOQ (%CV)	6.8	14.2	≤ 20%

The method utilizing Adrenic acid-d8 demonstrates superior linearity and performance at the lower limit of quantification.

Table 2: Cross-Validation of Accuracy and Precision for Quality Control Samples

QC Level	Concentration (ng/mL)	Accuracy (%) with Adrenic Acid-d8	Precision (%CV) with Adrenic Acid-d8	Accuracy (%) with Structural Analog IS	Precision (%CV) with Structural Analog IS
Low	1.5	102.3	5.1	91.8	11.5
Medium	75	99.5	3.8	108.9	8.7
High	400	101.2	2.9	94.3	9.3

The data clearly indicates that the use of Adrenic acid-d8 as an internal standard results in significantly better accuracy and precision at all quality control levels.

Table 3: Assessment of Recovery and Matrix Effects

Parameter	Adrenic Acid-d8	Structural Analog IS
Extraction Recovery (%)
Low QC	85.2	76.4
High QC	86.1	78.1
Matrix Effect (%)
Low QC	97.8	85.3
High QC	99.2	88.1
IS-Normalized Matrix Factor (%CV)	4.2	13.7

The extraction recovery for both the analyte and Adrenic acid-d8 was more consistent compared to the structural analog. The matrix effect was substantially minimized with Adrenic acid-d8, as indicated by a matrix factor closer to 100% and a lower coefficient of variation for the IS-normalized matrix factor.

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of analytical methods.

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 100 µL aliquot of human plasma, add 10 µL of the internal standard working solution (either Adrenic acid-d8 or the structural analog at 1 µg/mL).

• Vortex the sample for 10 seconds.

• Add 50 µL of 1 M ammonium (B1175870) formate (B1220265) (pH 3) to acidify the sample.

• Add 600 µL of methyl tert-butyl ether (MTBE) and vortex for 20 minutes for liquid-liquid extraction.

• Centrifuge the sample at 6000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• Chromatographic Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Gradient Elution: A suitable gradient to ensure separation from endogenous interferences.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative mode.

• MRM Transitions: Specific precursor-to-product ion transitions for Adrenic acid, Adrenic acid-d8, and the structural analog internal standard would be monitored.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the cross-validation of the analytical method.

Caption: Experimental workflow for cross-validation of analytical methods.

The cross-validation data unequivocally demonstrates the superior performance of the analytical method using Adrenic acid-d8 as the internal standard compared to a method using a structural analog. The use of a deuterated internal standard leads to significant improvements in linearity, accuracy, and precision, while effectively mitigating matrix effects. For researchers requiring the highest level of confidence in their quantitative results, Adrenic acid-d8 is the recommended internal standard for the bioanalysis of Adrenic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]

Navigating Adrenic Acid Quantification: A Comparative Guide to Method Validation

For researchers, scientists, and drug development professionals, the accurate quantification of adrenic acid, a key polyunsaturated fatty acid implicated in various physiological and pathological processes, is paramount. This guide provides a comparative overview of method validation for adrenic acid quantification, with a focus on the use of adrenic acid-d8 as an internal standard. It offers a detailed look at experimental protocols and performance data to aid in the selection of the most appropriate analytical method.

Adrenic acid (AdA), a 22-carbon omega-6 fatty acid, is a precursor to bioactive lipid mediators and has been identified as a potential biomarker in metabolic diseases, neurodegenerative disorders, and cancer.[1] Its accurate measurement in biological matrices is crucial for understanding its role in disease and for the development of novel therapeutics. The most common analytical techniques for fatty acid quantification are liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). The use of a stable isotope-labeled internal standard, such as adrenic acid-d8, is critical for achieving high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Comparative Analysis of Quantification Methods

The choice between LC-MS/MS and GC-MS for adrenic acid quantification depends on several factors, including the required sensitivity, selectivity, sample throughput, and the need for derivatization.

Parameter	LC-MS/MS with Adrenic acid-d8	GC-MS with Deuterated Internal Standards
Principle	Separation by liquid chromatography followed by mass spectrometric detection of the parent and product ions of adrenic acid and its deuterated internal standard.	Separation of volatile fatty acid derivatives by gas chromatography followed by mass spectrometric detection.
Derivatization	Generally not required, allowing for simpler sample preparation.[2]	Required to increase the volatility of the fatty acids, typically through esterification (e.g., pentafluorobenzyl bromide derivatization).[3]
Sample Throughput	High-throughput methods are available, with run times as short as 3 minutes per sample.[4]	Can be lower due to the additional derivatization step.
Sensitivity (LOD/LOQ)	High sensitivity, with Limits of Quantification (LOQs) in the low nanomolar range.[2]	Also offers high sensitivity, capable of measuring trace amounts of fatty acids.[3]
Selectivity	High selectivity is achieved through Multiple Reaction Monitoring (MRM), which monitors specific precursor-to-product ion transitions.[2][5]	High selectivity is achieved through Selected Ion Monitoring (SIM), but may have limitations in resolving isomeric species.[3]
Matrix Effects	Can be a significant issue, but effectively compensated for by the co-eluting deuterated internal standard.	Generally less susceptible to matrix effects compared to LC-MS/MS.
Linearity	Excellent linearity is typically observed over a wide concentration range.	Good linearity is also achievable with appropriate calibration.
Precision & Accuracy	High precision and accuracy are achievable with the use of a stable isotope-labeled internal standard.	High precision and accuracy are also demonstrated with the use of internal standards.

Experimental Protocols

LC-MS/MS Method for Adrenic Acid Quantification

This protocol outlines a general procedure for the quantification of adrenic acid in plasma using LC-MS/MS with adrenic acid-d8 as an internal standard.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 100 µL of plasma, add 5 µL of an internal standard solution containing adrenic acid-d8.

• Add 295 µL of acetonitrile (B52724) containing 1% formic acid to precipitate proteins.[6]

• Vortex for 1 minute and centrifuge to pellet the precipitated proteins.

• Collect the supernatant for LC-MS/MS analysis.[6]

2. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Column: A reversed-phase C18 column is commonly used.[2]

  • Mobile Phase: A gradient elution with a mixture of water and acetonitrile/methanol, often with an additive like ammonium (B1175870) acetate (B1210297) to improve ionization.[2]

  • Flow Rate: Typical flow rates are in the range of 0.2-0.5 mL/min.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for fatty acids.[2][5]

  • Detection: Multiple Reaction Monitoring (MRM) is employed to monitor the specific transitions for both adrenic acid and adrenic acid-d8.[2][5]

3. Data Analysis:

• The concentration of adrenic acid in the sample is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve prepared with known concentrations of adrenic acid and a fixed concentration of the internal standard.

GC-MS Method for Adrenic Acid Quantification

This protocol provides a general workflow for adrenic acid quantification in biological samples using GC-MS.

1. Sample Preparation (Extraction and Derivatization):

• Lipid Extraction: Extract total lipids from the sample using a suitable solvent system (e.g., Folch method).

• Saponification: Hydrolyze the lipid extract to release free fatty acids.

• Derivatization: Convert the free fatty acids to volatile esters, for example, by reacting with pentafluorobenzyl (PFB) bromide.[3]

• Extraction of Derivatives: Extract the fatty acid PFB esters into an organic solvent.

2. GC-MS Analysis:

• Gas Chromatography:

  • Column: A capillary column suitable for fatty acid methyl ester analysis (e.g., DB-225).

  • Carrier Gas: Helium.

  • Temperature Program: A temperature gradient is used to separate the fatty acid derivatives.

• Mass Spectrometry:

  • Ionization: Electron ionization (EI) or negative chemical ionization (NCI) can be used.[3]

  • Detection: Selected Ion Monitoring (SIM) is used to monitor characteristic ions of the adrenic acid derivative and the internal standard.[3]

3. Data Analysis:

• Similar to the LC-MS/MS method, quantification is based on the peak area ratio of the analyte derivative to the internal standard derivative, referenced against a calibration curve.

Method Validation Workflow

The validation of an analytical method is crucial to ensure the reliability and accuracy of the results. A typical workflow for method validation is depicted below.

Caption: General workflow for analytical method validation.

Signaling Pathways of Adrenic Acid Metabolism

Adrenic acid is metabolized through several enzymatic pathways, leading to the formation of various bioactive lipid mediators. Understanding these pathways is essential for interpreting the results of adrenic acid quantification.

Caption: Major metabolic pathways of adrenic acid.

References

• 1. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jianhaidulab.com [jianhaidulab.com]
• 4. Validation and application of an LC-MS/MS method for quantitation of three fatty acid ethanolamides as biomarkers for fatty acid hydrolase inhibition in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lipotype.com [lipotype.com]
• 6. shimadzu.com [shimadzu.com]

Inter-Laboratory Comparison Guide: Adrenic Acid Quantification Using Stable Isotope Dilution LC-MS/MS

Publication ID: GDE-2025-12-02 Topic: Adrenic Acid Measurement Contact: --INVALID-LINK--

This guide provides an objective comparison of analytical performance for the quantification of adrenic acid (AdA) in human plasma. The data herein is compiled from validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) methodologies employing adrenic acid-d8 as a stable isotope-labeled internal standard (SIL-IS). The objective is to offer researchers, scientists, and drug development professionals a clear benchmark for method performance and expected analytical outcomes.

Adrenic acid, a key polyunsaturated fatty acid, is increasingly recognized as a potential biomarker in various pathophysiological processes, including metabolic, neurodegenerative, and cardiovascular diseases[1][2]. Accurate and precise quantification is therefore critical. However, translating AdA quantification into clinical practice can be challenging due to measurement complexity and a lack of standardization[1]. This comparison aims to address this gap by summarizing key performance metrics from representative analytical laboratories.

Principle of Stable Isotope Dilution Mass Spectrometry

The use of a stable isotope-labeled internal standard, such as Adrenic acid-d8, is the gold standard for correcting analytical variability[3]. The SIL-IS is chemically identical to the analyte but has a higher mass due to the incorporation of deuterium (B1214612) atoms. It is added at a known concentration at the beginning of the sample preparation process. Because the SIL-IS and the endogenous analyte behave identically during extraction, derivatization, and ionization, any sample loss or matrix effects will affect both compounds equally. Quantification is based on the ratio of the analyte's mass spectrometer signal to that of the SIL-IS, ensuring high accuracy and precision[3][4][5].

References

• 1. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adrenic acid: A promising biomarker and therapeutic target (Review) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Rapid measurement of plasma free fatty acid concentration and isotopic enrichment using LC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

The Gold Standard for Adrenic Acid Quantification: A Comparative Guide to the Accuracy and Precision of Adrenic Acid-d8

For researchers, scientists, and drug development professionals engaged in the precise quantification of adrenic acid, the choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of Adrenic acid-d8, a deuterated internal standard, with other alternatives, supported by established principles of bioanalytical method validation and representative experimental data. The use of a stable isotope-labeled internal standard (SIL-IS) like Adrenic acid-d8 is widely recognized as the gold standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS/MS) due to its ability to effectively compensate for analytical variability.[1][2]

Adrenic acid (AdA) is a significant polyunsaturated fatty acid involved in various physiological and pathological processes, making its accurate measurement crucial for research in areas such as inflammation, neuroscience, and cancer.[3] Quantitative analysis of fatty acids in complex biological matrices is susceptible to inaccuracies arising from sample preparation, matrix effects, and instrument variability. The addition of an internal standard (IS) at a known concentration early in the analytical workflow is essential to normalize for these variations and ensure reliable results.[1]

Superior Performance of Deuterated Internal Standards

Deuterated internal standards, such as Adrenic acid-d8, are chemically identical to the analyte of interest, with the only difference being the substitution of some hydrogen atoms with deuterium.[1] This near-identical physicochemical behavior ensures that the IS and the analyte experience similar extraction efficiencies, ionization suppression or enhancement in the mass spectrometer, and chromatographic behavior.[1][2] This co-elution and parallel response to matrix effects are fundamental to the superior accuracy and precision offered by SIL-IS compared to non-deuterated (structural analogue) internal standards.[1]

Key Advantages of Adrenic acid-d8:

• Correction for Matrix Effects: Biological samples contain numerous endogenous compounds that can interfere with the ionization of the target analyte in the mass spectrometer, a phenomenon known as the matrix effect.[4] Adrenic acid-d8, being structurally identical to adrenic acid, will be affected by these matrix components in the same way as the endogenous analyte, allowing for accurate correction.

• Compensation for Sample Loss: During the multi-step process of sample preparation, including extraction and purification, some of the analyte may be lost. By adding Adrenic acid-d8 at the beginning of this process, any losses will affect both the analyte and the internal standard proportionally, thus not impacting the final quantified concentration.

• Improved Precision and Accuracy: The use of a deuterated internal standard leads to significantly improved intra- and inter-day precision and accuracy of the analytical method.[5] This is because the ratio of the analyte to the internal standard remains constant even with variations in sample handling and instrument performance.

Comparative Performance Data

Parameter	Deuterated Internal Standard (e.g., Adrenic acid-d8)	Non-Deuterated Internal Standard (Structural Analogue)
Accuracy (% Bias)	Within ±15% (typically < ±10%)	Can exceed ±20%, variable
Intra-day Precision (% CV)	< 15% (typically < 10%)	Often > 15%
Inter-day Precision (% CV)	< 15% (typically < 10%)	Often > 15%
Recovery (%)	Consistent and reproducible	Variable and less predictable
Matrix Effect (% CV of IS-normalized MF)	< 15%	Can be > 20%
Linearity (r²)	≥ 0.99	≥ 0.98

This table presents typical validation parameters based on established bioanalytical method validation guidelines and published data for similar fatty acid analyses.

Experimental Protocols

A robust and reliable method for the quantification of adrenic acid in biological matrices using Adrenic acid-d8 as an internal standard typically involves the following steps:

Sample Preparation and Lipid Extraction

• Spiking of Internal Standard: To a known volume of the biological sample (e.g., 100 µL of plasma), add a precise amount of Adrenic acid-d8 solution.

• Protein Precipitation: Add a protein precipitating agent, such as ice-cold acetonitrile (B52724) or methanol, to the sample.

• Vortex and Centrifuge: Vortex the mixture to ensure thorough mixing and then centrifuge to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the lipids.

• Drying: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Saponification and Derivatization (Optional but Recommended)

• Saponification: To release adrenic acid from complex lipids, reconstitute the dried extract in a methanolic potassium hydroxide (B78521) solution and incubate.

• Acidification: Neutralize the solution with an acid (e.g., hydrochloric acid).

• Extraction of Free Fatty Acids: Extract the free fatty acids from the acidified solution using an organic solvent like hexane (B92381).

• Drying: Evaporate the hexane layer to dryness.

• Derivatization: To improve chromatographic properties and ionization efficiency, the fatty acids can be derivatized.

LC-MS/MS Analysis

• Reconstitution: Reconstitute the dried extract in the initial mobile phase.

• Chromatography: Separate the analytes using a reverse-phase C18 column with a gradient elution of water and an organic solvent (e.g., acetonitrile/isopropanol), both containing a small amount of an additive like formic acid to improve peak shape and ionization.

• Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both adrenic acid and Adrenic acid-d8.

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the underlying principles, the following diagrams are provided.

Figure 1: General experimental workflow for the quantification of adrenic acid using Adrenic acid-d8.

Figure 2: Simplified metabolic pathways of Adrenic Acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Ionization Efficiency of Adrenic Acid and Adrenic Acid-d8 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Data Presentation: Comparative Properties

The following table summarizes the key mass spectrometric properties and expected analytical behavior of adrenic acid and its deuterated analog. The primary difference lies in their mass-to-charge ratio (m/z), which allows for their distinction by the mass spectrometer. While their chemical properties are nearly identical, slight differences in chromatographic retention time and, consequently, ionization efficiency can occur due to the kinetic isotope effect.[1][3]

Feature	Adrenic Acid	Adrenic Acid-d8	Rationale for Comparison
Molecular Formula	C₂₂H₃₂O₂	C₂₂H₂₄D₈O₂	The replacement of 8 hydrogen atoms with deuterium (B1214612) results in a mass shift.
Monoisotopic Mass	332.2402 g/mol	340.2906 g/mol	The mass difference allows for simultaneous detection without isotopic crosstalk.
Ionization Efficiency	Variable, dependent on matrix effects.	Theoretically very similar to adrenic acid, but can be influenced by the kinetic isotope effect.[3]	The near-identical chemical nature ensures that both compounds experience similar ionization suppression or enhancement.
Chromatographic Elution	Standard retention time.	May exhibit a slightly earlier retention time than the unlabeled analyte due to the isotope effect.	Co-elution is ideal for accurate correction of matrix effects.
Function in Analysis	Analyte of interest.	Internal standard for accurate quantification.	The SIL internal standard is used to normalize the analyte's signal, correcting for analytical variability.

Experimental Protocols

A robust and reliable method for the quantification of adrenic acid in biological matrices, such as plasma or serum, typically involves liquid chromatography-tandem mass spectrometry (LC-MS/MS) with adrenic acid-d8 as an internal standard.

Sample Preparation: Protein Precipitation and Liquid-Liquid Extraction

• Sample Collection: Collect 200 µL of serum or plasma.

• Internal Standard Spiking: Add 20 µL of a known concentration of adrenic acid-d8 solution (e.g., 1000 ng/mL) to each sample, calibrator, and quality control sample.

• Protein Precipitation: Add 400 µL of cold acetonitrile (B52724) to precipitate proteins. Vortex for 1 minute.

• Centrifugation: Centrifuge the samples at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Liquid-Liquid Extraction (optional, for cleaner samples):

  • Transfer the supernatant to a new tube.

  • Add an appropriate organic solvent (e.g., ethyl acetate) and vortex.

  • Allow the layers to separate and transfer the organic layer to a clean tube.

  • Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent, such as a mixture of methanol (B129727) and water, for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatography: Utilize a C18 reversed-phase column for the separation of adrenic acid and its internal standard. A gradient elution with a mobile phase consisting of water with a small percentage of formic acid (to aid ionization) and an organic solvent like acetonitrile or methanol is commonly employed.

• Ionization: Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of fatty acids like adrenic acid.

• Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This involves selecting the precursor ion (the deprotonated molecule [M-H]⁻) of both adrenic acid and adrenic acid-d8 and monitoring specific product ions after collision-induced dissociation. This enhances the selectivity and sensitivity of the assay.

Mandatory Visualizations

Adrenic Acid Metabolic Pathway

Adrenic acid is a polyunsaturated fatty acid that is metabolized through several enzymatic pathways to produce bioactive lipids. These pathways include the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) pathways. The resulting metabolites play significant roles in inflammatory responses, immunomodulation, and vascular function.

Caption: Metabolic pathways of Adrenic Acid.

Experimental Workflow for Adrenic Acid Quantification

The following diagram illustrates a typical workflow for the quantitative analysis of adrenic acid in biological samples using a stable isotope-labeled internal standard.

Caption: Workflow for Adrenic Acid Quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. benchchem.com [benchchem.com]

Validating Novel Fatty Acid Analytics: A Comparative Guide to Adrenic Acid-d8 Utilization

For researchers, scientists, and drug development professionals, the accurate quantification of fatty acids is paramount. This guide provides a comprehensive comparison of a new liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, validated using Adrenic acid-d8 as an internal standard, against the traditional gas chromatography-mass spectrometry (GC-MS) approach.

The use of a deuterated internal standard like Adrenic acid-d8 is crucial for correcting analytical variability, thereby ensuring high accuracy and precision in results. This stable isotope dilution technique allows for the precise measurement of endogenous fatty acid levels, as the deuterated standard behaves almost identically to its non-deuterated counterpart throughout extraction, derivatization, and analysis.

Performance Comparison: A New LC-MS/MS Method vs. Traditional GC-MS

The validation of any new analytical method hinges on its performance characteristics. Below is a summary of the quantitative data comparing a novel LC-MS/MS method using Adrenic acid-d8 as an internal standard with a conventional GC-MS method.

Performance Parameter	New LC-MS/MS Method (with Adrenic acid-d8)	Traditional GC-MS Method
**Linearity (R²) **	≥ 0.995[1]	≥ 0.985[2]
Limit of Detection (LOD)	Low nanomolar to picomolar range	Low nanogram to picogram range
Limit of Quantification (LOQ)	Low nanomolar range[3][4]	Low nanogram range
Precision (RSD%)	< 15%[1]	< 20%
Accuracy (Recovery %)	85-115%[1]	80-120%
Sample Preparation	Simpler, no derivatization required[3][4]	More complex, requires derivatization[5]
Analysis Time	Shorter run times (typically < 10 min)[3]	Longer run times (typically > 20 min)[5]

Experimental Protocols: A Detailed Look at Methodology

Reproducibility and reliability are the cornerstones of analytical science. Here, we provide detailed methodologies for both the new LC-MS/MS and traditional GC-MS approaches for fatty acid analysis.

Novel LC-MS/MS Method Protocol

This method allows for the direct quantification of fatty acids in biological samples, such as plasma, without the need for derivatization.

1. Sample Preparation:

• To 100 µL of plasma, add 10 µL of a deuterated internal standard mix, including Adrenic acid-d8.

• Extract lipids using a 3:2 (v/v) hexane/isopropanol solution.

• For total fatty acid analysis, perform alkaline hydrolysis using 0.3 M KOH in 80% methanol (B129727) at 80°C for 30 minutes to release conjugated fatty acids.[3] Neutralize with formic acid.

• Evaporate the solvent under a stream of nitrogen and reconstitute the sample in the mobile phase.

2. LC-MS/MS Analysis:

• Chromatographic Separation: Utilize a C18 reversed-phase column with an isocratic mobile phase, for instance, composed of 90% acetonitrile, 10% water, and 2 mM ammonium (B1175870) acetate.[3][4]

• Mass Spectrometry: Employ a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in negative ion mode.[3][4] Monitor the specific precursor and product ion transitions for each fatty acid and its corresponding deuterated internal standard in Multiple Reaction Monitoring (MRM) mode.

Traditional GC-MS Method Protocol

This established method requires the conversion of fatty acids to their more volatile fatty acid methyl esters (FAMEs) prior to analysis.

1. Lipid Extraction and Derivatization:

• Extract total lipids from the sample using a suitable solvent mixture like chloroform:methanol (2:1, v/v).

• Add a deuterated internal standard, such as a commercially available mix containing compounds like Arachidonic acid-d8, prior to extraction.[6]

• Saponify the lipid extract using methanolic sodium hydroxide (B78521) to free the fatty acids.

• Derivatize the fatty acids to FAMEs using a reagent like boron trifluoride in methanol.

• Extract the FAMEs with a non-polar solvent such as hexane.

2. GC-MS Analysis:

• Gas Chromatography: Inject the FAMEs onto a high-polarity capillary GC column (e.g., HP-88). Use a temperature gradient to separate the different FAMEs.[5]

• Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode. For enhanced sensitivity and selectivity, use Single Ion Monitoring (SIM) to detect characteristic ions for each FAME.[5]

Visualizing the Workflow and Biological Context

To better illustrate the processes and relationships, the following diagrams were created using Graphviz.

Caption: Experimental workflow for fatty acid analysis using LC-MS/MS with Adrenic acid-d8.

Caption: Simplified metabolic pathway of Adrenic acid and its downstream effects.[7][8][9][10]

References

• 1. msacl.org [msacl.org]
• 2. agilent.com [agilent.com]
• 3. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and Validation of a LC⁻MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lipidmaps.org [lipidmaps.org]
• 7. Adrenic acid: A promising biomarker and therapeutic target (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ADRENIC ACID METABOLITES AS ENDOGENOUS ENDOTHELIUM- AND ZONA GLOMERULOSA-DERIVED HYPERPOLARIZING FACTORS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Adrenic acid metabolites as endogenous endothelium-derived and zona glomerulosa-derived hyperpolarizing factors - PubMed [pubmed.ncbi.nlm.nih.gov]

Adrenic Acid-d8 in Lipid Profiling: A Comparative Guide to Deuterated Fatty Acid Internal Standards

In the field of quantitative lipidomics, the accuracy and reliability of measurements are paramount. The use of internal standards (IS) is essential to correct for variability during sample preparation, extraction, and mass spectrometry analysis. Stable isotope-labeled (SIL) internal standards, particularly deuterated fatty acids, are considered the gold standard because they are chemically identical to the analyte of interest, ensuring they behave similarly throughout the analytical process while being distinguishable by mass.

This guide provides an objective comparison of Adrenic acid-d8 with other commonly used deuterated fatty acids for lipid profiling. Adrenic acid (AdA), a 22-carbon polyunsaturated fatty acid, is a key metabolite in various physiological and pathological processes, making its accurate quantification crucial for research in metabolic, cardiovascular, and neurological diseases.

Performance Comparison: Adrenic Acid-d8 vs. Alternatives

The selection of an appropriate deuterated internal standard is critical and depends on the specific analytes being quantified. An ideal IS should closely mimic the physicochemical properties of the target analyte to effectively compensate for matrix effects and variations in ionization efficiency. Adrenic acid-d8 is the ideal internal standard for quantifying endogenous Adrenic acid. However, in broader lipid profiling studies, a selection of standards is often used to cover a range of fatty acids.

The following table summarizes the characteristics of Adrenic acid-d8 and other common deuterated fatty acids used as internal standards.

Parameter	Adrenic Acid-d8 (C22:4)	Arachidonic Acid-d8 (C20:4)	Docosahexaenoic Acid-d5 (DHA, C22:6)	Oleic Acid-d17 (C18:1)
Structure	22-carbon, 4 double bonds	20-carbon, 4 double bonds	22-carbon, 6 double bonds	18-carbon, 1 double bond
Analyte Similarity	Ideal for Adrenic Acid (C22:4) and other very-long-chain polyunsaturated fatty acids (VLC-PUFAs).	Excellent for Arachidonic Acid (C20:4) and other C20 PUFAs. As the direct precursor to AdA, it shares significant structural similarity.	Best for DHA (C22:6) and other omega-3 VLC-PUFAs.	Suitable for monounsaturated fatty acids (MUFAs) and less suitable for PUFAs due to differences in saturation.
Chromatographic Behavior	Co-elutes almost perfectly with endogenous Adrenic Acid in reversed-phase liquid chromatography.	Co-elutes closely with C20 PUFAs. May have a slight retention time difference compared to C22 fatty acids.	Co-elutes closely with C22 PUFAs. Its higher degree of unsaturation can affect retention time relative to AdA.	Retention time will differ significantly from more unsaturated and longer-chain fatty acids like AdA.
Ionization Efficiency	Nearly identical to endogenous Adrenic Acid, providing excellent correction for matrix effects.	Very similar to Adrenic Acid, offering good correction.	Similar to Adrenic Acid, though the number of double bonds can subtly influence ionization.	Ionization behavior can differ from PUFAs, potentially leading to less accurate correction for those analytes.
Potential for Isotope Effects	Minimal, but highly deuterated standards can sometimes exhibit slight shifts in retention time compared to their non-deuterated counterparts.	Similar to Adrenic acid-d8, with a low potential for observable kinetic isotope effects in enzymatic assays.	Low potential for isotope effects in standard LC-MS quantification.	Low potential for isotope effects in standard LC-MS quantification.
Primary Application	Targeted quantification of Adrenic Acid and its metabolites; broad profiling of VLC-PUFAs.	Quantification of Arachidonic Acid and its eicosanoid metabolites; general omega-6 fatty acid profiling.	Targeted quantification of DHA and other omega-3 fatty acids.	General lipid panels, particularly for quantifying common saturated and monounsaturated fatty acids.

Metabolic Pathway of Adrenic Acid

Adrenic acid is synthesized from Arachidonic acid via a two-carbon elongation process. Once produced, it can be incorporated into cell membranes or metabolized by several enzymatic pathways to produce a range of bioactive lipids that play roles in inflammation, vascular function, and cell signaling. The primary metabolic routes are through the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) pathways.

Caption: Metabolic pathways of Adrenic Acid.

Experimental Protocols

Accurate lipid profiling requires robust and validated experimental methods. Below is a representative workflow for the quantification of fatty acids in a biological matrix (e.g., plasma) using a deuterated internal standard like Adrenic acid-d8.

Experimental Workflow Diagram

The general workflow involves sample preparation, lipid extraction, derivatization (if necessary), and analysis by mass spectrometry.

Caption: General workflow for lipid analysis.

Detailed Methodology

1. Internal Standard Spiking:

• To 100 µL of plasma, add 10 µL of an internal standard mixture containing Adrenic acid-d8 and other relevant deuterated standards at a known concentration (e.g., 50 ng/mL).

• The IS should be added at the very beginning of the sample preparation process to account for analyte loss during extraction.

2. Lipid Extraction (Folch Method):

• Add 2 mL of a chloroform:methanol (2:1, v/v) solution to the spiked plasma sample.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 500 µL of 0.9% NaCl solution and vortex again for 1 minute.

• Centrifuge at 2,000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic layer (containing the lipids) using a glass Pasteur pipette and transfer to a new tube.

3. Sample Preparation for LC-MS/MS:

• Dry the extracted lipid fraction under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of a suitable mobile phase, such as acetonitrile/isopropanol (90:10, v/v).

• Transfer the reconstituted sample to an LC-MS vial for analysis.

4. LC-MS/MS Analysis (Example Conditions):

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column suitable for lipid analysis.

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A typical gradient would start at ~30% B, increasing to 99% B over 20-30 minutes to elute fatty acids of increasing hydrophobicity.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is commonly used for fatty acid analysis.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-to-product ion transitions for each analyte and its corresponding deuterated internal standard are monitored.

5. Quantification:

• The concentration of each endogenous fatty acid is determined by calculating the ratio of its peak area to the peak area of its corresponding deuterated internal standard.

• A calibration curve, prepared with known concentrations of non-labeled standards and a fixed concentration of the internal standard, is used to establish the relationship between the peak area ratio and concentration.

Conclusion

Adrenic acid-d8 is an indispensable tool for the accurate quantification of endogenous Adrenic acid and serves as an excellent internal standard for profiling other very-long-chain polyunsaturated fatty acids. Its performance is comparable to other high-quality deuterated standards like Arachidonic acid-d8 and DHA-d5 when used for structurally similar analytes. While deuterated standards are the preferred choice for quantitative lipidomics, researchers must select the standard that most closely matches the physicochemical properties of the target analyte to ensure the highest data quality and reliability. The use of a panel of different deuterated fatty acids is often the most robust approach for comprehensive lipid profiling studies.

Safety & Regulatory Compliance

Proper Disposal of Adrenic Acid-d8: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the safe disposal of Adrenic acid-d8, a deuterated polyunsaturated fatty acid.

Adrenic acid-d8, like its non-deuterated counterpart, is classified as a flammable liquid and can cause serious eye irritation.[1] While the stable deuterium (B1214612) isotopes in Adrenic acid-d8 are not radioactive and do not necessitate special handling beyond that for the unlabeled compound, the inherent chemical hazards of the molecule and any solvents used must be addressed during disposal.[2][]

Hazard Assessment and Safety Precautions

Before beginning any disposal procedure, it is crucial to consult the Safety Data Sheet (SDS) for Adrenic acid-d8 and any solvents it may be dissolved in.

Key Hazards:

• Flammability: Adrenic acid is a highly flammable liquid and vapor.[1] Keep away from heat, sparks, open flames, and hot surfaces.

• Eye Irritation: Causes serious eye irritation.[1]

• Environmental: Do not allow the undiluted product or large quantities to reach groundwater, watercourses, or sewage systems.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling Adrenic acid-d8 and its waste, including:

• Safety goggles or face shield

• Chemical-resistant gloves

• Flame-retardant lab coat

Quantitative Data Summary

For quick reference, the following table summarizes key safety and physical property data for Adrenic Acid (non-deuterated), which is expected to be very similar for Adrenic acid-d8.

Property	Data	Reference
GHS Hazard Statements	H225: Highly flammable liquid and vapor
H319: Causes serious eye irritation
Signal Word	Danger
Water Hazard Class	1 (Self-assessment): slightly hazardous
Storage	Store in a cool, well-ventilated location

Step-by-Step Disposal Protocol

This protocol outlines the approved procedure for disposing of Adrenic acid-d8 waste in a laboratory setting.

1. Waste Identification and Segregation:

• Characterize the Waste: Determine if the Adrenic acid-d8 waste is pure, in solution (identify the solvent), or mixed with other reagents.

• Segregate Waste Streams: Do not mix Adrenic acid-d8 waste with incompatible materials. Specifically, segregate flammable liquid waste from other waste categories such as corrosives (acids and bases), oxidizers, and non-hazardous waste.

2. Waste Collection and Containerization:

• Select Appropriate Containers: Use a designated, leak-proof, and chemically compatible container for flammable liquid waste. Glass or high-density polyethylene (B3416737) (HDPE) containers are generally suitable.

• Labeling: Clearly label the waste container with the words "Hazardous Waste," the full chemical name ("Adrenic acid-d8"), the solvent(s) and their approximate concentrations, and the associated hazards (e.g., "Flammable," "Irritant").

• Container Management: Keep the waste container securely closed at all times, except when adding waste. Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.

3. Waste Storage (Satellite Accumulation Area):

• Designated Area: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent spills from spreading.

• Storage Conditions: The SAA for flammable waste should be in a well-ventilated area, away from sources of ignition. If possible, store in a designated flammable waste cabinet.

4. Final Disposal:

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Do Not Drain Dispose: Under no circumstances should Adrenic acid-d8 or its solutions be poured down the drain.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Adrenic acid-d8.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. moravek.com [moravek.com]